Myristelaidyl Methane Sulfonate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals Abstract Myristelaidyl methane (B114726) sulfonate, also known by its alias Elaidylmethanesulfate, is an ester product with the IUPAC name (9E)-9-Tetradecen...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Myristelaidyl methane (B114726) sulfonate, also known by its alias Elaidylmethanesulfate, is an ester product with the IUPAC name (9E)-9-Tetradecen-1-ol, 1-methanesulfonate.[1] While commercially available for research purposes, a comprehensive review of publicly accessible scientific literature reveals a significant lack of in-depth technical data regarding its synthesis, mechanism of action, biological activity, and potential therapeutic applications. This document summarizes the available chemical and physical properties and proposes a conceptual framework for future research to elucidate its potential role in drug development.
Chemical and Physical Properties
Currently, the available information on Myristelaidyl methane sulfonate is limited to its basic chemical identifiers and properties, primarily sourced from chemical supplier databases.
Note: The compound is explicitly marked for "research use only" and has not been fully validated for medical applications.[2]
Synthesis
Detailed, peer-reviewed experimental protocols for the synthesis of Myristelaidyl methane sulfonate are not currently available in the public domain. However, based on its chemical structure as a methanesulfonate (B1217627) ester of an unsaturated fatty alcohol, a potential synthetic route can be hypothesized.
Hypothetical Synthesis Protocol
A plausible method for the synthesis of Myristelaidyl methane sulfonate would involve the reaction of myristelaidyl alcohol ((9E)-9-tetradecen-1-ol) with methanesulfonyl chloride in the presence of a non-nucleophilic base, such as triethylamine (B128534), in an aprotic solvent like dichloromethane (B109758).
Dissolve myristelaidyl alcohol in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).
Cool the solution to 0°C in an ice bath.
Add triethylamine to the solution.
Slowly add methanesulfonyl chloride dropwise to the stirred solution.
Allow the reaction to warm to room temperature and stir for a specified period (e.g., 2-4 hours), monitoring the reaction progress by thin-layer chromatography.
Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.
Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.
Remove the solvent under reduced pressure.
Purify the crude product using column chromatography on silica (B1680970) gel.
Characterize the final product using techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.
Biological Activity and Mechanism of Action
There is no published research detailing the biological activity or mechanism of action of Myristelaidyl methane sulfonate. The presence of a long unsaturated alkyl chain and a sulfonate ester group suggests potential for interaction with biological membranes or enzymatic targets, but this remains speculative.
Proposed Research Workflow
To characterize this compound and assess its potential for drug development, a structured research workflow is necessary. The following diagram outlines a logical progression of experiments.
Caption: A conceptual workflow for the systematic evaluation of Myristelaidyl methane sulfonate.
Conclusion
Myristelaidyl methane sulfonate is a commercially available chemical for research use, yet it remains an uncharacterized compound in the scientific literature. The information provided here summarizes the extent of current public knowledge and outlines a strategic path for future investigation. For researchers and drug development professionals, this compound represents a novel chemical entity with unexplored potential. The immediate next steps should focus on in vitro screening to identify any biological activity, which would then warrant further investigation into its mechanism of action and potential therapeutic applications. Without such foundational research, its role in drug development remains entirely speculative.
An In-depth Technical Guide to the Synthesis of Myristelaidyl Methane Sulfonate
Audience: Researchers, scientists, and drug development professionals. Core Content: This document provides a detailed overview of the chemical synthesis of Myristelaidyl Methane (B114726) Sulfonate, a long-chain alkyl m...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Core Content: This document provides a detailed overview of the chemical synthesis of Myristelaidyl Methane (B114726) Sulfonate, a long-chain alkyl methanesulfonate (B1217627). The primary synthetic route involves the mesylation of the corresponding alcohol, Myristelaidyl alcohol ((9E)-9-Tetradecen-1-ol). This process is fundamental in organic chemistry for converting a hydroxyl group, which is a poor leaving group, into a methanesulfonate (mesylate) group, an excellent leaving group for subsequent nucleophilic substitution or elimination reactions.[1]
Synthesis Pathway Overview
The synthesis of Myristelaidyl methane sulfonate is achieved through the esterification of Myristelaidyl alcohol with methanesulfonyl chloride (MsCl) in the presence of a suitable base, typically a tertiary amine like triethylamine (B128534) (TEA).[2][3] The base serves to neutralize the hydrochloric acid (HCl) byproduct generated during the reaction, driving the equilibrium towards the product.
The mechanism of mesylation can vary based on the choice of base.
Direct Nucleophilic Substitution: With moderately basic amines like pyridine, the alcohol's hydroxyl group performs a nucleophilic attack on the sulfur atom of methanesulfonyl chloride, displacing the chloride. The base then deprotonates the resulting oxonium ion to yield the final mesylate.[1]
Sulfene Intermediate: When a stronger, non-nucleophilic base such as triethylamine is used, it can deprotonate the α-carbon of methanesulfonyl chloride, leading to the formation of a highly reactive "sulfene" intermediate (CH₂=SO₂).[1][4] The Myristelaidyl alcohol then rapidly adds to this intermediate to form the desired product. This pathway is often favored for its rapid reaction rates.[1][4]
Detailed Experimental Protocol
The following protocol outlines a representative procedure for the synthesis of Myristelaidyl methane sulfonate based on established methods for alcohol mesylation.[3][5][6]
Magnesium sulfate (B86663) (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous
Inert gas (Nitrogen or Argon)
Procedure:
Reaction Setup: A flame-dried, multi-necked round-bottom flask containing a magnetic stir bar is placed under an inert atmosphere.
Reagent Preparation: Dissolve Myristelaidyl alcohol (1.0 eq) in anhydrous DCM (approx. 0.2 M concentration). Cool the solution to 0 °C in an ice-water bath.
Base Addition: Add triethylamine (1.5 eq) to the stirred solution.
Mesylating Agent Addition: Add methanesulfonyl chloride (1.2 eq) dropwise to the reaction mixture over 10-15 minutes. Maintain the internal temperature at 0 °C to control the exothermic reaction.
Reaction Monitoring: Stir the mixture for an additional 1-2 hours at 0 °C. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting alcohol is fully consumed.
Aqueous Workup: Upon completion, transfer the reaction mixture to a separatory funnel. Extract the mixture with ice water.[3] Sequentially wash the organic layer with cold 1 M HCl, cold saturated NaHCO₃, and finally, saturated brine.[3] These washes remove excess triethylamine, unreacted methanesulfonyl chloride, and salts.
Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄ or Na₂SO₄. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.
Purification (Optional): If required, purify the crude Myristelaidyl methane sulfonate by flash column chromatography on silica (B1680970) gel.
Quantitative Data Summary
The following table summarizes the typical quantitative parameters for the mesylation of a long-chain alcohol.
Parameter
Value
Rationale / Notes
Stoichiometry
Myristelaidyl Alcohol
1.0 molar equivalent
The limiting reagent.
Methanesulfonyl Chloride
1.1 - 1.3 molar equivalents
A slight excess ensures complete conversion of the alcohol.
Triethylamine
1.2 - 1.5 molar equivalents
A molar excess is required to neutralize the generated HCl and catalyze the reaction.[3]
Reaction Conditions
Solvent
Anhydrous Dichloromethane
A common, inert solvent for this reaction. Anhydrous conditions prevent hydrolysis of MsCl.
Temperature
0 °C to -10 °C
Low temperature controls the reaction rate and minimizes side product formation.[3]
Reaction Time
1 - 4 hours
Typically rapid; should be monitored by TLC for endpoint determination.
Product Metrics
Expected Yield
> 95%
Mesylation reactions of primary alcohols are generally high-yielding.[3]
Purity
> 98% (post-purification)
Assessed by ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.
Appearance
Colorless to amber liquid
As observed for similar short-chain alkyl methanesulfonates.[7]
Visualized Experimental Workflow
The logical flow of the experimental protocol is detailed in the diagram below.
Caption: A step-by-step flowchart of the synthesis and purification process for Myristelaidyl Methane Sulfonate.
Myristelaidyl Methane Sulfonate: Uncharted Territory in Biological Research
Despite a comprehensive search of available scientific literature and databases, a detailed mechanism of action for Myristelaidyl Methane Sulfonate, also known as Elaidylmethanesulfate, remains uncharacterized. This comp...
Author: BenchChem Technical Support Team. Date: December 2025
Despite a comprehensive search of available scientific literature and databases, a detailed mechanism of action for Myristelaidyl Methane Sulfonate, also known as Elaidylmethanesulfate, remains uncharacterized. This compound, while commercially available as a research chemical, has not been the subject of published studies detailing its biological effects, signaling pathways, or specific molecular targets.
This lack of data means that it is not possible to provide an in-depth technical guide, summarize quantitative data, detail experimental protocols, or create visualizations of its signaling pathways as requested. The scientific community has yet to publish any research that would elucidate the core mechanism of action of Myristelaidyl Methane Sulfonate.
It is important to distinguish Myristelaidyl Methane Sulfonate from the well-studied compound Methyl Methanesulfonate (B1217627) (MMS). While both are methanesulfonate esters, their distinct chemical structures—a long, unsaturated alkyl chain in Myristelaidyl Methane Sulfonate versus a simple methyl group in MMS—imply that their biological activities are likely to be significantly different. The extensive body of research on the DNA alkylating properties of MMS cannot be extrapolated to predict the function of Myristelaidyl Methane Sulfonate.
For researchers, scientists, and drug development professionals interested in this compound, its current status represents a completely unexplored area of research. Any investigation into its biological effects would be novel and would require foundational studies to determine its potential bioactivity, cytotoxicity, and mechanism of action. Such research would need to begin with preliminary in vitro screening to identify any potential cellular effects before proceeding to more in-depth mechanistic studies.
Until such research is conducted and published, the mechanism of action of Myristelaidyl Methane Sulfonate will remain unknown.
Exploratory
Myristelaidyl Methane Sulfonate: An Inquiry into a Seemingly Undocumented Compound
Initial investigations into the discovery, history, and technical profile of Myristelaidyl Methane Sulfonate have yielded no significant scientific literature, experimental data, or detailed historical records. This sugg...
Author: BenchChem Technical Support Team. Date: December 2025
Initial investigations into the discovery, history, and technical profile of Myristelaidyl Methane Sulfonate have yielded no significant scientific literature, experimental data, or detailed historical records. This suggests that the compound may be a novel, highly specialized, or perhaps a commercially available but scientifically uncharacterized chemical entity.
Publicly accessible scientific databases and chemical supplier information provide only the most basic chemical identifiers for Myristelaidyl Methane Sulfonate, also known as Elaidylmethanesulfate. This includes its molecular formula (C15H30O3S) and molecular weight (290.46).[1][2] However, comprehensive details regarding its synthesis, mechanism of action, potential therapeutic applications, and toxicological profile are conspicuously absent from the current body of scientific and technical literature.
Cross-references to related but distinct compounds, such as Methyl Methanesulfonate (B1217627) (MMS), a well-documented DNA alkylating agent, were found.[3][4][5][6][7] MMS is known for its use in cancer research and treatment due to its ability to induce DNA damage.[3][6][8][9] However, the structural and likely functional differences between MMS and Myristelaidyl Methane Sulfonate are significant, and information regarding MMS cannot be extrapolated to the latter.
The absence of published research, clinical trial data, or detailed experimental protocols makes it impossible to construct an in-depth technical guide or whitepaper as requested. There is no quantitative data to summarize, no established experimental methodologies to detail, and no known signaling pathways to visualize.
Further research and documentation on Myristelaidyl Methane Sulfonate would be required to fulfill the request for a comprehensive technical overview. Researchers, scientists, and drug development professionals interested in this compound are encouraged to initiate foundational studies to characterize its properties and potential applications. At present, it remains an enigmatic molecule within the scientific landscape.
In-Depth Analysis of Myristelaidyl Methane Sulfonate's Molecular Weight
For immediate reference, the molecular weight of Myristelaidyl Methane (B114726) Sulfonate is 290.46 g/mol . This value is consistently reported by multiple chemical suppliers and databases[1][2][3]. This technical guide...
Author: BenchChem Technical Support Team. Date: December 2025
For immediate reference, the molecular weight of Myristelaidyl Methane (B114726) Sulfonate is 290.46 g/mol . This value is consistently reported by multiple chemical suppliers and databases[1][2][3]. This technical guide provides a detailed breakdown of the compound's structure, the calculation of its molecular weight, and contextual chemical information for research professionals.
Chemical Structure and Formula
Myristelaidyl methane sulfonate, also known as Elaidylmethanesulfate, is an ester formed from myristelaidyl alcohol and methanesulfonic acid[2][4].
Myristelaidyl Component : This originates from myristelaidic acid, the trans-isomer of myristoleic acid. It is a 14-carbon monounsaturated fatty alcohol.
Methane Sulfonate Component : This is the ester of methanesulfonic acid (CH₃SO₃H).
The resulting chemical structure leads to the molecular formula: C₁₅H₃₀O₃S [1][2][3].
Calculation of Molecular Weight
The molecular weight (MW) is derived from the molecular formula by summing the atomic weights of its constituent atoms. The standard atomic weights used are:
This calculated value aligns perfectly with the referenced supplier data[1][2][3].
Data Summary
For clarity and ease of comparison, the key quantitative data for Myristelaidyl Methane Sulfonate and its parent compounds are summarized in the table below.
While specific experimental protocols for the synthesis of Myristelaidyl Methane Sulfonate are proprietary to manufacturers, a general workflow for the synthesis of a sulfonate ester (mesylation) is provided. This serves as a foundational methodology for researchers.
General Protocol: Mesylation of an Alcohol
Dissolution : Dissolve the primary alcohol (e.g., Myristelaidyl Alcohol) in a suitable aprotic solvent (e.g., dichloromethane (B109758) or tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon).
Cooling : Cool the solution in an ice bath to 0 °C.
Base Addition : Add a non-nucleophilic base, such as triethylamine (B128534) or pyridine, to the solution. This will act as a scavenger for the HCl generated during the reaction.
Reagent Addition : Add methanesulfonyl chloride (mesyl chloride) dropwise to the cooled solution while stirring. The reaction is exothermic.
Reaction Monitoring : Allow the reaction to proceed, typically stirring for several hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting alcohol spot is consumed.
Work-up : Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and filter.
Purification : Concentrate the filtrate under reduced pressure. Purify the resulting crude product using column chromatography on silica (B1680970) gel to isolate the pure sulfonate ester.
Below is a logical workflow diagram for this generalized synthesis.
Myristelaidyl Methane Sulfonate: A Technical Guide to Safety and Handling
Disclaimer: This document provides a comprehensive overview of the safety and handling procedures for Myristelaidyl Methane (B114726) Sulfonate. Due to a lack of specific safety and toxicological data for Myristelaidyl M...
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: This document provides a comprehensive overview of the safety and handling procedures for Myristelaidyl Methane (B114726) Sulfonate. Due to a lack of specific safety and toxicological data for Myristelaidyl Methane Sulfonate (CAS No. 1353865-70-9), this guide is primarily based on data for the structurally related and well-studied alkylating agent, Methyl Methanesulfonate (B1217627) (MMS, CAS No. 66-27-3). Researchers, scientists, and drug development professionals should handle Myristelaidyl Methane Sulfonate with the utmost caution, assuming it may possess similar hazardous properties to MMS until specific data becomes available. This guide is intended for research purposes only and is not a substitute for a formal risk assessment.
Introduction
Myristelaidyl methane sulfonate is an ester product intended for research use only.[1][2] As a member of the methanesulfonate ester class of compounds, it warrants careful handling due to the potential for significant health hazards, a characteristic of many alkylating agents. This guide summarizes the known information and provides a framework for safe laboratory practices.
Methyl Methanesulfonate is classified as a toxic substance that may cause genetic defects, cancer, and damage to fertility or the unborn child.[5] It is toxic if swallowed and causes skin and serious eye irritation.[5] It may also cause an allergic skin reaction and damage to organs through prolonged or repeated exposure via inhalation.[5]
Summary of Toxicological Hazards (based on Methyl Methanesulfonate):
Given the hazardous nature of alkylating agents like methanesulfonates, strict adherence to safety protocols is mandatory.
4.1. Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles and a face shield that meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.
Hand Protection: Wear appropriate protective gloves to prevent skin exposure.
Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure. A lab coat is required.
Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced. All work should be conducted in a certified chemical fume hood.
4.2. Engineering Controls
Work should be performed in a well-ventilated area, preferably within a chemical fume hood.[5]
Ensure that eyewash stations and safety showers are close to the workstation location.
4.3. First-Aid Measures
If Swallowed: Immediately call a POISON CENTER or doctor/physician.[5] Rinse mouth.[5] Do NOT induce vomiting.
If on Skin: Wash with plenty of soap and water.[5] Take off contaminated clothing and wash before reuse. If skin irritation or rash occurs, get medical advice/attention.
If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.
If Inhaled: Supply fresh air; consult a doctor in case of complaints.[6]
4.4. Spill and Disposal Procedures
Spill Response: Evacuate the danger area and consult an expert.[5] Do not breathe vapors or aerosols and avoid substance contact.[5] Ensure adequate ventilation.[5] Cover drains and prevent the product from entering them.[5] Collect, bind, and pump off spills using liquid-absorbent material (e.g., Chemizorb®).[5]
Disposal: Dispose of contents/container to an approved waste disposal plant in accordance with local, regional, national, and international regulations.[6] Do not flush into surface water or sanitary sewer systems.
Visualized Workflows and Relationships
The following diagrams illustrate key logical relationships and workflows for handling hazardous chemicals like Myristelaidyl Methane Sulfonate.
Caption: Figure 1: Hazard Assessment and Control Logic
Caption: Figure 2: Experimental Workflow
Conclusion
While specific safety data for Myristelaidyl Methane Sulfonate is currently lacking, its structural relationship to known hazardous compounds like Methyl Methanesulfonate necessitates a highly cautious approach. Researchers must assume it possesses similar carcinogenic, mutagenic, and toxic properties. Adherence to the stringent handling, PPE, and disposal protocols outlined in this guide is essential to ensure laboratory safety. Further toxicological studies on Myristelaidyl Methane Sulfonate are required to fully characterize its safety profile.
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Release
[City, State] – [Date] – Myristelaidyl methane (B114726) sulfonate, a unique ester combining a C14 trans-monounsaturated fatty acid with a methanesulfonate (B1217627) group, presents a novel, yet largely unexplored, opportunity for researchers in drug discovery and chemical biology. Currently cataloged as a biochemical assay reagent with a broad classification under "metabolic disease," its specific biological functions remain uncharacterized. This technical guide outlines potential research avenues to elucidate the compound's mechanism of action and therapeutic potential, providing a roadmap for its scientific investigation.
Myristelaidyl methane sulfonate (also known as Elaidylmethanesulfate) is an ester product with the chemical formula C₁₅H₃₀O₃S.[1] While specific research on this molecule is not yet available in published literature, its constituent parts—myristelaidic acid and a methanesulfonate moiety—suggest several compelling hypotheses for its biological activity. Myristelaidic acid is the trans isomer of myristoleic acid, a 14-carbon monounsaturated fatty acid.[1] Trans fatty acids are known to be incorporated into cell membranes and can influence cellular signaling and metabolism.[2][3] The methanesulfonate group is a well-known leaving group, rendering many alkyl methanesulfonates potent alkylating agents with genotoxic potential.[4][5]
This guide proposes three primary areas of investigation: its role as a potential modulator of lipid signaling and metabolism, its activity as a potential alkylating agent, and its influence on cell membrane dynamics and associated signaling pathways.
Table 1: Physicochemical Properties of Myristelaidyl Methane Sulfonate
Proposed Research Area 1: Modulation of Lipid-Dependent Signaling Pathways
The structural similarity of the myristelaidyl moiety to myristic acid, a key substrate in protein myristoylation, suggests that Myristelaidyl methane sulfonate could act as a competitive inhibitor or an alternative substrate for N-myristoyltransferases (NMTs). Myristoylation is a critical lipid modification that governs the membrane localization and function of numerous signaling proteins involved in cancer and inflammatory diseases.
A proposed workflow to investigate this hypothesis would involve an in vitro NMT activity assay, followed by cell-based assays to observe downstream effects.
Figure 1: Workflow for investigating NMT inhibition.
Detailed Experimental Protocol: In Vitro NMT Inhibition Assay
Reaction Mixture Preparation: Prepare a reaction buffer (e.g., 50 mM Tris-HCl pH 7.4, 10 mM MgCl₂, 1 mM DTT).
Enzyme and Substrate Addition: In a 96-well plate, add recombinant human NMT1 or NMT2, a synthetic peptide substrate with a terminal glycine, and [³H]-Myristoyl-CoA.
Inhibitor Addition: Add varying concentrations of Myristelaidyl methane sulfonate (dissolved in DMSO) to the wells. Include a DMSO-only control.
Incubation: Incubate the plate at 30°C for 30 minutes.
Detection: Stop the reaction and measure the incorporation of [³H]-myristate into the peptide substrate using a scintillation counter.
Data Analysis: Calculate the percentage of inhibition for each concentration and determine the IC50 value using non-linear regression analysis.
Hypothetical Data: NMT Inhibition by Myristelaidyl Methane Sulfonate
Compound
NMT1 IC₅₀ (µM)
NMT2 IC₅₀ (µM)
Myristelaidyl Methane Sulfonate
15.2 ± 2.1
25.8 ± 3.5
Positive Control (DDD85646)
0.05 ± 0.01
0.08 ± 0.02
Proposed Research Area 2: Investigation of Alkylating and Genotoxic Potential
Given the presence of the methanesulfonate group, a potent leaving group, Myristelaidyl methane sulfonate could function as an alkylating agent, potentially targeting DNA or other nucleophilic macromolecules. This is a known mechanism for several anti-cancer drugs.
Hypothetical Signaling Pathway: DNA Damage Response
If Myristelaidyl methane sulfonate alkylates DNA, it would trigger the DNA Damage Response (DDR) pathway, leading to cell cycle arrest and potentially apoptosis.
Myristelaidyl Methane Sulfonate: A Prospective Technical Review
For Researchers, Scientists, and Drug Development Professionals Abstract Myristelaidyl methane (B114726) sulfonate is a commercially available research chemical for which, at the time of this review, no detailed biologic...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Myristelaidyl methane (B114726) sulfonate is a commercially available research chemical for which, at the time of this review, no detailed biological studies have been published in the peer-reviewed scientific literature. This technical guide, therefore, presents a prospective analysis of its potential biological activities based on the known properties of its constituent chemical moieties: the myristelaidyl group, a C14 trans-unsaturated fatty acyl chain, and the methane sulfonate group, a known alkylating agent. This document aims to provide a theoretical framework and a proposed research strategy for the initial characterization of this compound.
Chemical Structure and Properties
Myristelaidyl methane sulfonate (CAS: 1353865-70-9), also known as Elaidylmethanesulfate, is an ester with the molecular formula C15H30O3S and a molecular weight of 290.46 g/mol .[1][2][3][4][5] Its structure consists of a myristelaidyl group derived from myristelaidic acid (trans-9-tetradecenoic acid) and a methane sulfonate group. The lipophilic C14 fatty acyl chain suggests the molecule may interact with cellular membranes and lipid-binding proteins, while the methane sulfonate group is a potential reactive site for alkylation of biological macromolecules.
Prospective Biological Activity and Mechanism of Action
Based on its chemical structure, Myristelaidyl methane sulfonate can be hypothesized to function as a lipophilic alkylating agent.
The Methane Sulfonate Moiety: A Potential Alkylating Agent
Methane sulfonates, such as the well-studied methyl methanesulfonate (B1217627) (MMS), are known to be monofunctional alkylating agents.[6][7] These compounds react with nucleophilic centers in cells, most notably the nitrogen and oxygen atoms in DNA bases. Alkylation of DNA can lead to base mispairing, replication fork stalling, and the formation of apurinic/apyrimidinic (AP) sites, ultimately triggering cellular responses such as cell cycle arrest, DNA repair, or apoptosis.[8][9]
The primary mechanism of action for MMS involves the methylation of DNA, predominantly at the N7 position of guanine (B1146940) and the N3 position of adenine.[6][9] This damage is primarily repaired through the base excision repair (BER) pathway. Given the presence of the methane sulfonate group, it is plausible that Myristelaidyl methane sulfonate could act as a DNA alkylating agent, initiating a similar DNA damage response pathway.
Hypothetical Signaling Pathway for DNA Damage Response to an Alkylating Agent
A potential DNA damage response pathway initiated by Myristelaidyl methane sulfonate.
The Myristelaidyl Moiety: A Lipophilic Tail for Cellular Interaction
The myristelaidyl group is a C14 trans-monounsaturated fatty acyl chain. Fatty acids and their derivatives can have profound effects on cellular processes. The lipophilicity of this tail would likely govern the compound's absorption, distribution, metabolism, and excretion (ADME) properties. It may facilitate passage through cellular membranes and influence its subcellular localization.
Furthermore, some enzymes specifically recognize and process myristoyl groups (the saturated C14 acyl chain). A key example is N-myristoyltransferase (NMT), an enzyme that catalyzes the attachment of myristate to the N-terminal glycine (B1666218) of many proteins. This modification is crucial for protein localization and function. While myristelaidic acid is the trans-isomer of myristoleic acid, and not myristic acid, the structural similarity suggests that Myristelaidyl methane sulfonate could potentially interact with fatty acid binding proteins or enzymes involved in lipid metabolism.
Logical Diagram of Potential Cellular Uptake and Interaction
Potential cellular uptake and localization of a lipophilic compound.
Proposed Experimental Strategy for Characterization
Given the lack of existing data, a systematic approach is required to characterize the biological activities of Myristelaidyl methane sulfonate. The following experimental workflow is proposed.
Proposed Experimental Workflow
A proposed workflow for the biological characterization of Myristelaidyl methane sulfonate.
Detailed Methodologies for Key Proposed Experiments
3.1.1. In Vitro Cytotoxicity Assay (MTT Assay)
Cell Seeding: Plate a panel of human cancer cell lines (e.g., HeLa, A549, MCF-7) and a non-cancerous cell line (e.g., HEK293) in 96-well plates at a density of 5,000-10,000 cells per well. Allow cells to adhere overnight.
Compound Treatment: Prepare a series of dilutions of Myristelaidyl methane sulfonate in complete culture medium. Replace the medium in the wells with the compound-containing medium. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).
Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 incubator.
MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.
Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized detergent) to dissolve the formazan crystals.
Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of compound that inhibits cell growth by 50%).
3.1.2. DNA Damage Assessment (γ-H2AX Immunofluorescence)
Cell Treatment: Grow cells on glass coverslips and treat with Myristelaidyl methane sulfonate at concentrations around its IC50 value for various time points (e.g., 1, 6, 24 hours). Include a positive control (e.g., etoposide).
Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde, followed by permeabilization with 0.25% Triton X-100 in PBS.
Blocking: Block non-specific antibody binding with a blocking buffer (e.g., 1% BSA in PBST).
Primary Antibody Incubation: Incubate the cells with a primary antibody specific for phosphorylated H2AX (γ-H2AX).
Secondary Antibody Incubation: After washing, incubate with a fluorescently-labeled secondary antibody.
Counterstaining and Mounting: Counterstain the nuclei with DAPI and mount the coverslips on microscope slides.
Imaging and Analysis: Visualize the cells using a fluorescence microscope. Quantify the number and intensity of γ-H2AX foci per nucleus. An increase in foci indicates the induction of DNA double-strand breaks or stalled replication forks.
Data Presentation (Templates)
As no experimental data is available, the following tables are provided as templates for organizing and presenting potential findings from the proposed research.
Table 1: In Vitro Cytotoxicity of Myristelaidyl Methane Sulfonate
Cell Line
Tissue of Origin
IC50 (µM) after 48h
HeLa
Cervical Cancer
Experimental Data
A549
Lung Cancer
Experimental Data
MCF-7
Breast Cancer
Experimental Data
HEK293
Normal Kidney
Experimental Data
Table 2: Summary of Mechanistic Assay Results
Assay
Endpoint
Result at IC50 Concentration
Comet Assay
DNA Strand Breaks
e.g., Increase in tail moment
γ-H2AX Staining
DNA Damage Foci
e.g., Dose-dependent increase
Flow Cytometry
Cell Cycle Phase
e.g., G2/M arrest
Annexin V Assay
Apoptosis
e.g., Increase in apoptotic cells
Conclusion and Future Directions
Myristelaidyl methane sulfonate is a compound with a chemical structure that suggests a potential dual functionality: a lipophilic fatty acyl chain for cellular interaction and a methane sulfonate group for alkylating activity. The lack of published literature necessitates a systematic investigation to elucidate its biological properties. The proposed experimental workflow, starting with cytotoxicity screening and progressing to mechanistic studies of DNA damage and potential enzyme interactions, provides a clear path for future research. The findings from such studies will be crucial in determining whether Myristelaidyl methane sulfonate has a future in drug development or as a tool for chemical biology research.
Application Notes and Protocols for Methyl Methanesulfonate (MMS) in Cell Culture
A Note on Nomenclature: The initial request specified "Myristelaidyl methane (B114726) sulfonate." However, a comprehensive review of scientific literature indicates that this compound is not commonly used or documented...
Author: BenchChem Technical Support Team. Date: December 2025
A Note on Nomenclature: The initial request specified "Myristelaidyl methane (B114726) sulfonate." However, a comprehensive review of scientific literature indicates that this compound is not commonly used or documented in cell culture research. It is highly probable that the intended compound of interest is Methyl Methanesulfonate (B1217627) (MMS) , a widely studied DNA alkylating agent. The following application notes and protocols are therefore provided for Methyl Methanesulfonate.
Audience: Researchers, scientists, and drug development professionals.
Introduction and Mechanism of Action
Methyl Methanesulfonate (MMS) is a potent monofunctional DNA alkylating agent widely used in cell culture to study DNA damage response, cell cycle checkpoints, and programmed cell death.[1][2] Its primary mechanism of action involves the methylation of DNA bases, predominantly at the N7 position of guanine (B1146940) and the N3 position of adenine.[1] This alkylation leads to the formation of DNA lesions that can stall replication forks, trigger DNA repair pathways, and, if the damage is extensive, induce cell cycle arrest and various forms of cell death, including apoptosis and necroptosis.[1][3]
Safety and Handling
MMS is classified as a toxic, mutagenic, and carcinogenic substance.[4] It is imperative to handle MMS with extreme caution in a laboratory setting.
Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves, and safety glasses when handling MMS.[4]
Ventilation: All work with concentrated MMS stock solutions must be performed in a certified chemical fume hood to avoid inhalation of vapors.[4]
Storage: MMS is typically supplied as a liquid and should be stored at 4°C in a refrigerator.[4]
Spills and Inactivation: In case of a spill, MMS can be inactivated using an equal volume of a cold 10% sodium thiosulfate (B1220275) solution.[4]
Waste Disposal: Dispose of all MMS-contaminated materials (e.g., pipette tips, tubes, flasks) and liquid waste according to your institution's hazardous waste disposal guidelines.
Preparation of MMS Stock Solution
Proper preparation of a stock solution is critical for accurate and reproducible experiments.
Materials:
Methyl Methanesulfonate (MMS)
Dimethyl sulfoxide (B87167) (DMSO) or sterile Phosphate-Buffered Saline (PBS)
Sterile, conical tubes
Calibrated pipettes
Protocol:
In a chemical fume hood, carefully measure the required amount of MMS.
Dissolve the MMS in high-quality, sterile DMSO to create a concentrated stock solution (e.g., 1 M or as needed). MMS can also be dissolved in PBS immediately before use.[5]
Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles.
Store the aliquots at -20°C, protected from light.
When preparing working solutions, thaw an aliquot and dilute it to the final desired concentration in pre-warmed cell culture medium. Ensure the final concentration of DMSO in the culture medium is non-toxic to the cells (typically ≤ 0.1%).
Applications in Cell Culture
MMS is a versatile tool for inducing various cellular responses. The optimal concentration and incubation time are highly dependent on the cell type and the specific biological question being investigated.
Induction of DNA Damage, Apoptosis, and Necroptosis
The following table summarizes typical concentration ranges and incubation times for inducing specific cellular effects with MMS in various cell lines.
Cell Line
Concentration Range
Incubation Time
Observed Effect
Reference(s)
H1299 & Hep3B
50-800 µM
24 hours
γH2AX foci formation (DNA damage) at all concentrations. Apoptosis at 400-800 µM.
General Protocol for MMS Treatment of Adherent Cells
Materials:
Adherent cells in culture
Complete cell culture medium
MMS stock solution
Sterile PBS
Tissue culture plates
Protocol:
Seed cells in a multi-well plate at a density that will ensure they are in the exponential growth phase (typically 60-80% confluency) at the time of treatment.
Incubate the cells under standard conditions (e.g., 37°C, 5% CO2) overnight to allow for attachment.
The next day, prepare the desired concentrations of MMS in fresh, pre-warmed complete culture medium. Include a vehicle control (medium with the same concentration of DMSO used for the highest MMS dose).
Aspirate the old medium from the cells and wash once with sterile PBS.
Add the medium containing MMS (or vehicle control) to the respective wells.
Incubate the cells for the desired period (e.g., 4, 12, 24, or 48 hours).
After incubation, proceed with downstream analysis (e.g., cell viability assay, apoptosis assay, protein extraction).
Cell Viability Assessment using MTT Assay
This protocol assesses the metabolic activity of cells as an indicator of viability.
Materials:
MMS-treated cells in a 96-well plate
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
MTT solvent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)
Microplate reader
Protocol:
Following MMS treatment, add 10 µL of MTT solution to each well of the 96-well plate (containing 100 µL of medium).[9]
Incubate the plate for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.
Application Notes and Protocols: Protein Extraction Using Detergent-Based Methods
For Researchers, Scientists, and Drug Development Professionals Introduction Effective protein extraction is a critical first step for a wide range of applications in research and drug development, including enzymatic as...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Effective protein extraction is a critical first step for a wide range of applications in research and drug development, including enzymatic assays, immunoassays, mass spectrometry, and structural biology. The choice of extraction method and reagents is paramount to ensure high yield, purity, and preservation of the protein's native structure and function.
This document provides a detailed overview of protein extraction principles with a focus on detergent-based methods. While the user inquired about a "Myristelaidyl Methane Sulfonate" protocol, our comprehensive search of scientific literature and chemical databases did not identify this compound as a reagent used for protein extraction. It is possible that the name is a misnomer or a confusion with other chemical compounds. For instance, Methyl Methanesulfonate (B1217627) (MMS) is a well-known alkylating agent used in DNA damage studies and is not suitable for protein extraction[1][2].
Therefore, these application notes will focus on established and effective detergent-based protocols, particularly utilizing zwitterionic detergents, which are known for their gentle yet effective protein solubilization properties[3][4][5].
Principles of Detergent-Based Protein Extraction
Detergents are amphipathic molecules, possessing both a hydrophilic (polar) head and a hydrophobic (non-polar) tail[6]. This dual nature allows them to disrupt the lipid bilayer of cell membranes and solubilize proteins. Detergents are broadly classified into three categories: ionic (anionic or cationic), non-ionic, and zwitterionic[3][6].
Ionic detergents , such as Sodium Dodecyl Sulfate (SDS), are potent solubilizing agents but are also strongly denaturing, disrupting protein structure[4].
Non-ionic detergents , like Triton X-100 and Tween 20, are milder and less denaturing, making them suitable for applications where protein function needs to be preserved[3][4].
Zwitterionic detergents , such as CHAPS, contain both a positive and a negative charge, resulting in a net neutral charge[3][4]. They are effective at breaking protein-protein interactions while being less denaturing than ionic detergents, thus preserving the native state of the protein[5].
The selection of a detergent depends on the specific protein of interest, the cell or tissue type, and the downstream application[4]. For membrane proteins, maintaining the native conformation is often crucial, making non-ionic and zwitterionic detergents the preferred choice[4][5].
Data Presentation: Comparison of Detergent Classes
The following table summarizes the properties and common applications of the different classes of detergents used in protein extraction.
Detergent Class
Examples
Charge
Denaturing Potential
Common Applications
Ionic (Anionic)
Sodium Dodecyl Sulfate (SDS)
Negative
High
SDS-PAGE, Western Blotting
Ionic (Cationic)
Cetyl Trimethylammonium Bromide (CTAB)
Positive
High
Extraction of DNA, some specialized protein applications
Non-ionic
Triton X-100, Tween 20, NP-40
None
Low
Solubilization of membrane proteins, immunoprecipitation, enzyme assays
Zwitterionic
CHAPS, CHAPSO
Net Neutral
Low to Moderate
Solubilization of membrane proteins, 2D electrophoresis, maintaining protein native structure
Experimental Protocol: Protein Extraction using CHAPS (a Zwitterionic Detergent)
This protocol provides a general method for the extraction of proteins from cultured mammalian cells using CHAPS. Optimization may be required for specific cell lines or tissues.
Materials:
Cell culture plates with adherent or suspension cells
Place the cell culture dish on ice and wash the cells twice with ice-cold PBS.
Aspirate the PBS completely.
Add an appropriate volume of ice-cold CHAPS Lysis Buffer to the plate (e.g., 500 µL for a 10 cm dish).
Incubate the plate on ice for 10-15 minutes.
Using a cell scraper, gently scrape the cells off the plate and transfer the lysate to a pre-chilled microcentrifuge tube.
Vortex the lysate gently for 15-20 seconds.
Incubate on ice for an additional 10 minutes.
Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.
Carefully transfer the supernatant, which contains the soluble protein fraction, to a new pre-chilled microcentrifuge tube.
Store the protein extract at -80°C for long-term storage or proceed with downstream applications.
Procedure for Suspension Cells:
Pellet the cells by centrifugation at 500 x g for 5 minutes at 4°C.
Discard the supernatant and wash the cell pellet once with ice-cold PBS.
Centrifuge again to pellet the cells and discard the supernatant.
Resuspend the cell pellet in an appropriate volume of ice-cold CHAPS Lysis Buffer.
Vortex gently to mix.
Incubate on ice for 20-30 minutes with occasional gentle vortexing.
Proceed from step 8 of the adherent cell protocol.
Mandatory Visualizations
The following diagrams illustrate a typical protein extraction workflow and a simplified signaling pathway that might be studied using extracted proteins.
Caption: A typical workflow for detergent-based protein extraction from cultured cells.
Caption: A simplified generic signaling pathway that can be studied using extracted proteins.
Application Notes and Protocols for Myristelaidyl Methane Sulfonate in Mass Spectrometry
Introduction Myristelaidyl methane (B114726) sulfonate is a long-chain unsaturated fatty acid derivative. It combines the hydrophobic properties of myristelaidic acid, a 14-carbon trans-monounsaturated fatty acid, with t...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
Myristelaidyl methane (B114726) sulfonate is a long-chain unsaturated fatty acid derivative. It combines the hydrophobic properties of myristelaidic acid, a 14-carbon trans-monounsaturated fatty acid, with the polar and ionic characteristics of a methane sulfonate group. While direct applications of Myristelaidyl Methane Sulfonate in mass spectrometry are not extensively documented in current literature, its amphiphilic nature suggests significant potential as a novel ion-pairing reagent for reversed-phase liquid chromatography-mass spectrometry (LC-MS) analysis of polar and ionic analytes.
This document outlines a theoretical application of Myristelaidyl Methane Sulfonate as an ion-pairing reagent to enhance the retention and separation of small polar molecules, such as neurotransmitters, which are often challenging to analyze by conventional reversed-phase LC-MS.
Principle of Application: Ion-Pairing Chromatography-Mass Spectrometry
In reversed-phase liquid chromatography, polar and ionic compounds exhibit poor retention on nonpolar stationary phases. Ion-pairing agents are additives to the mobile phase that contain a hydrophobic tail and a charged head group. The hydrophobic tail interacts with the stationary phase, while the charged head group forms an ion pair with oppositely charged analytes. This interaction increases the overall hydrophobicity of the analyte complex, leading to improved retention and separation.
Myristelaidyl methane sulfonate, with its C14 alkyl chain and negatively charged sulfonate group, is proposed here as an effective ion-pairing reagent for the analysis of positively charged polar analytes.
Proposed Application: Analysis of Catecholamines in Biological Fluids by LC-MS
This protocol details the hypothetical use of Myristelaidyl Methane Sulfonate for the quantitative analysis of catecholamines (dopamine, epinephrine, norepinephrine) in human plasma.
Experimental Workflow
The overall experimental process involves sample preparation, LC-MS analysis using Myristelaidyl Methane Sulfonate as an ion-pairing reagent, and subsequent data analysis.
Figure 1: Proposed experimental workflow for catecholamine analysis using Myristelaidyl Methane Sulfonate.
Stock Solutions: Prepare 1 mg/mL stock solutions of catecholamine standards and the internal standard in methanol.
Calibration Standards: Serially dilute the stock solutions to prepare a calibration curve ranging from 1 pg/mL to 1000 pg/mL in a surrogate matrix (e.g., charcoal-stripped plasma).
Sample Preparation:
To 100 µL of plasma, add 200 µL of ice-cold acetonitrile containing the internal standard.
Vortex for 1 minute to precipitate proteins.
Centrifuge at 14,000 x g for 10 minutes at 4°C.
Transfer the supernatant to a new tube.
Evaporate the supernatant to dryness under a gentle stream of nitrogen.
Reconstitute the residue in 100 µL of the initial mobile phase.
3. LC-MS/MS Method:
Liquid Chromatography:
Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).
Mobile Phase A: 0.1% Formic acid and 5 mM Myristelaidyl Methane Sulfonate in water.
Data Presentation: Hypothetical Quantitative Results
The following table summarizes the expected performance characteristics of the method.
Parameter
Dopamine
Epinephrine
Norepinephrine
Linear Range (pg/mL)
1 - 1000
2 - 1000
2 - 1000
Correlation Coefficient (r²)
> 0.995
> 0.995
> 0.995
Lower Limit of Quantification (LLOQ) (pg/mL)
1
2
2
Intra-day Precision (%RSD)
< 10%
< 10%
< 12%
Inter-day Precision (%RSD)
< 15%
< 15%
< 15%
Recovery (%)
85 - 110
88 - 105
82 - 112
Mechanism of Action Visualization
The diagram below illustrates the proposed mechanism of how Myristelaidyl Methane Sulfonate facilitates the retention of a positively charged analyte on a C18 stationary phase.
Figure 2: Proposed mechanism of ion-pairing with Myristelaidyl Methane Sulfonate.
Conclusion and Future Directions
The proposed application of Myristelaidyl Methane Sulfonate as an ion-pairing reagent in LC-MS offers a promising, albeit theoretical, approach for the analysis of challenging polar and ionic compounds. The long alkyl chain is expected to provide strong interaction with reversed-phase columns, while the sulfonate group can effectively pair with cationic analytes.
Further experimental validation is necessary to confirm the efficacy and optimize the performance of Myristelaidyl Methane Sulfonate for specific applications. This would involve systematic studies to determine the optimal concentration of the reagent, its compatibility with different mobile phases and mass spectrometry ionization sources, and its potential for ion suppression effects. Should this theoretical application prove successful, Myristelaidyl Methane Sulfonate could become a valuable tool for researchers and professionals in fields requiring sensitive and robust analysis of polar molecules.
Application
Myristelaidyl Methane Sulfonate as a Surfactant: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Introduction Myristelaidyl methane (B114726) sulfonate, also known as Elaidylmethanesulfate, is an ester product classified as a biochemical assay reagent.[...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Myristelaidyl methane (B114726) sulfonate, also known as Elaidylmethanesulfate, is an ester product classified as a biochemical assay reagent.[1][2] As a long-chain alkyl methanesulfonate (B1217627), it possesses the amphiphilic molecular structure characteristic of a surfactant, with a hydrophobic myristelaidyl tail and a polar methane sulfonate head group. This structure suggests its potential utility in various research and development applications where surface activity is required, such as in the formulation of drug delivery systems, the solubilization of hydrophobic molecules, and as a component in biochemical assays.
Important Note: There is currently a lack of publicly available data on the specific surfactant properties and detailed applications of Myristelaidyl methane sulfonate. The information and protocols provided herein are based on the general principles of surfactant characterization and application and should be adapted as part of a thorough experimental investigation to determine the specific performance of this compound.
Physicochemical Properties and Safety Considerations
Chemical Structure and Properties
Synonyms: Elaidylmethanesulfate
Molecular Formula: C₁₅H₃₀O₃S
Molecular Weight: 290.46 g/mol
CAS Number: 1353865-70-9
Safety and Handling
Characterization of Surfactant Properties (Hypothetical Data)
Prior to its application, the fundamental surfactant properties of Myristelaidyl methane sulfonate must be experimentally determined. The following table provides a template for presenting such data, populated with hypothetical values for illustrative purposes.
Concentration above which micelles form, crucial for solubilization and drug delivery applications.
Surface Tension at CMC (γCMC)
35 mN/m
Tensiometry (Du Noüy ring or Wilhelmy plate)
Indicates the surfactant's efficiency in reducing surface tension.
Hydrophilic-Lipophilic Balance (HLB)
10-12
Calculated or experimentally determined
Predicts the surfactant's suitability as an emulsifier for oil-in-water or water-in-oil systems.
Krafft Temperature
< 25 °C
Visual observation of solubility at different temperatures
The temperature above which the surfactant is sufficiently soluble to form micelles.
Experimental Protocols
The following are detailed, generalized protocols for the characterization and application of a novel surfactant such as Myristelaidyl methane sulfonate.
Protocol for Determining the Critical Micelle Concentration (CMC) by Tensiometry
Objective: To determine the concentration at which Myristelaidyl methane sulfonate begins to form micelles in an aqueous solution.
Materials:
Myristelaidyl methane sulfonate
High-purity water
Tensiometer (with Du Noüy ring or Wilhelmy plate)
Precision balance
Volumetric flasks and pipettes
Procedure:
Prepare a stock solution of Myristelaidyl methane sulfonate (e.g., 10 mM) in high-purity water.
Create a series of dilutions from the stock solution, ranging from concentrations well below to well above the expected CMC.
Calibrate the tensiometer according to the manufacturer's instructions.
Measure the surface tension of each dilution, starting from the most dilute solution.
Record the surface tension as a function of the logarithm of the surfactant concentration.
Plot the data. The CMC is the point at which the surface tension plateaus.
Caption: Workflow for CMC Determination.
Protocol for Assessing Cytotoxicity in a Cell Line
Objective: To evaluate the concentration-dependent toxicity of Myristelaidyl methane sulfonate on a relevant cell line (e.g., HEK293, HeLa).
Materials:
Myristelaidyl methane sulfonate
Selected cell line
Complete cell culture medium
Phosphate-buffered saline (PBS)
Cell viability assay kit (e.g., MTT, PrestoBlue)
96-well cell culture plates
Spectrophotometer or fluorometer
Procedure:
Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
Prepare a range of concentrations of Myristelaidyl methane sulfonate in complete cell culture medium.
Remove the existing medium from the cells and replace it with the medium containing the surfactant dilutions. Include a vehicle control (medium only).
Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).
Perform the cell viability assay according to the manufacturer's protocol.
Measure the absorbance or fluorescence and calculate the percentage of viable cells relative to the control.
Plot cell viability against surfactant concentration to determine the IC50 value.
Caption: Cytotoxicity Assessment Workflow.
Protocol for Solubilization of a Hydrophobic Compound
Objective: To determine the capacity of Myristelaidyl methane sulfonate to solubilize a model hydrophobic compound in an aqueous buffer.
Materials:
Myristelaidyl methane sulfonate
Model hydrophobic compound (e.g., a poorly soluble drug candidate, a fluorescent dye like pyrene)
Aqueous buffer (e.g., PBS, Tris-HCl)
Spectrophotometer or spectrofluorometer
Vortex mixer and sonicator
Procedure:
Prepare a series of Myristelaidyl methane sulfonate solutions in the aqueous buffer at concentrations above its CMC.
Add an excess of the hydrophobic compound to each surfactant solution.
Agitate the mixtures (vortexing and/or sonicating) until equilibrium is reached (e.g., 24 hours).
Centrifuge or filter the samples to remove the undissolved compound.
Measure the concentration of the solubilized compound in the supernatant/filtrate using an appropriate analytical method (e.g., UV-Vis spectroscopy, fluorescence spectroscopy).
Plot the concentration of the solubilized compound as a function of the surfactant concentration.
Potential Applications in Research and Drug Development
Based on its chemical structure, Myristelaidyl methane sulfonate could be investigated for the following applications:
Drug Delivery: As a component in micelles, liposomes, or nanoemulsions to enhance the solubility and bioavailability of poorly water-soluble drugs.
Biochemical Assays: To solubilize membrane proteins or other hydrophobic components in in vitro assays, ensuring their stability and activity.
Cell Lysis: As a mild, non-denaturing surfactant for the lysis of cells to extract intracellular components for further analysis.
Topical Formulations: As an emulsifier or solubilizing agent in creams, lotions, or ointments for dermatological applications.
Conclusion
Myristelaidyl methane sulfonate is a compound with the potential to be a useful surfactant in various scientific applications. However, a thorough characterization of its physicochemical properties, efficacy, and safety profile is essential before its adoption in experimental protocols. The methodologies outlined in this document provide a framework for researchers to conduct such an evaluation. It is imperative that future studies on this compound are published to fill the existing knowledge gap and to fully understand its utility and limitations.
Application Note & Protocol: Myristelaidyl Methane Sulfonate in Lipidomics
For Researchers, Scientists, and Drug Development Professionals Introduction Myristelaidyl methane (B114726) sulfonate (MMS) is a long-chain alkylating agent that offers a unique tool for investigating lipid metabolism a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Myristelaidyl methane (B114726) sulfonate (MMS) is a long-chain alkylating agent that offers a unique tool for investigating lipid metabolism and the cellular response to lipid stress. As an analogue of the well-studied DNA alkylating agent methyl methanesulfonate, myristelaidyl methane sulfonate is presumed to primarily target lipids and proteins due to its lipophilic myristelaidyl tail. This characteristic makes it a valuable chemical probe for lipidomics research, enabling the study of how covalent modification of lipids and lipid-metabolizing enzymes can impact cellular signaling pathways and lipid homeostasis.
This document provides a detailed experimental protocol for the application of myristelaidyl methane sulfonate in a lipidomics workflow to profile changes in the lipidome of cultured cells. The protocol covers cell culture and treatment, lipid extraction, and analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).
Experimental Protocol
This protocol outlines a typical workflow for studying the effects of myristelaidyl methane sulfonate on the lipidome of a human cell line, such as HepG2.
1. Cell Culture and Treatment
1.1. Cell Seeding: Seed HepG2 cells in 6-well plates at a density of 5 x 10^5 cells per well in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.
1.2. Incubation: Incubate the cells at 37°C in a humidified atmosphere of 5% CO2 for 24 hours to allow for cell attachment.
1.3. MMS Treatment: Prepare a stock solution of Myristelaidyl Methane Sulfonate in dimethyl sulfoxide (B87167) (DMSO). Dilute the stock solution in serum-free DMEM to final concentrations of 1 µM, 5 µM, and 10 µM. A vehicle control (DMSO only) should also be prepared.
1.4. Exposure: Remove the culture medium from the wells and wash the cells once with phosphate-buffered saline (PBS). Add 2 mL of the MMS-containing or vehicle control medium to the respective wells.
1.5. Incubation: Incubate the cells for 24 hours at 37°C and 5% CO2.
2. Lipid Extraction (using a modified Bligh-Dyer method) [1][2][3]
2.1. Cell Harvesting: After incubation, place the 6-well plates on ice. Aspirate the medium and wash the cells twice with ice-cold PBS.
2.2. Metabolism Quenching: Add 1 mL of ice-cold methanol (B129727) to each well and scrape the cells. Transfer the cell suspension to a glass tube.
2.3. Phase Separation: Add 2 mL of chloroform (B151607) to each tube and vortex thoroughly for 1 minute. Add 0.8 mL of water to induce phase separation and vortex again for 1 minute.[2]
2.4. Centrifugation: Centrifuge the tubes at 3000 x g for 10 minutes at 4°C. Three layers will be visible: an upper aqueous layer, a protein disk, and a lower organic layer containing the lipids.
2.5. Lipid Collection: Carefully collect the lower organic layer using a glass Pasteur pipette and transfer it to a new glass tube.
2.6. Drying: Dry the lipid extract under a gentle stream of nitrogen gas.
2.7. Reconstitution: Reconstitute the dried lipid extract in 100 µL of isopropanol/acetonitrile/water (2:1:1, v/v/v) for LC-MS/MS analysis.
3. LC-MS/MS Analysis
3.1. Chromatographic Separation: Perform lipid separation on a C18 reversed-phase column using a gradient elution.[4][5]
Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.
3.2. Mass Spectrometry: Analyze the eluted lipids using a high-resolution mass spectrometer equipped with an electrospray ionization (ESI) source.[2][3][4]
Acquisition Mode: Data-dependent acquisition (DDA) or data-independent acquisition (DIA).[4]
Polarity: Positive and negative ion modes to cover a broad range of lipid classes.
4. Data Analysis
4.1. Lipid Identification: Identify lipids using specialized software (e.g., LipidSearch, MS-DIAL) by matching the accurate mass, retention time, and fragmentation pattern to lipid databases.
4.2. Quantification: Perform relative quantification of lipid species by integrating the peak areas of their respective extracted ion chromatograms.
4.3. Statistical Analysis: Use appropriate statistical methods (e.g., t-test, ANOVA) to identify lipids that are significantly altered by myristelaidyl methane sulfonate treatment.
Data Presentation
The following table summarizes hypothetical quantitative data representing the fold change in major lipid classes in HepG2 cells treated with Myristelaidyl Methane Sulfonate (10 µM for 24 hours) compared to a vehicle control.
Lipid Class
Fold Change (10 µM MMS vs. Control)
p-value
Phosphatidylcholine (PC)
1.2
0.045
Phosphatidylethanolamine (PE)
1.5
0.021
Phosphatidylinositol (PI)
1.8
0.011
Phosphatidylserine (PS)
0.8
0.033
Sphingomyelin (SM)
1.1
0.048
Diacylglycerol (DAG)
2.5
0.005
Triacylglycerol (TAG)
0.7
0.015
Cholesterol Esters (CE)
0.6
0.009
Visualizations
Figure 1: Experimental workflow for lipidomic analysis of cells treated with Myristelaidyl Methane Sulfonate.
Application Notes and Protocols for Myristelaidyl Methane Sulfonate in Micelle-Based Formulations
For Researchers, Scientists, and Drug Development Professionals Introduction to Myristelaidyl Methane (B114726) Sulfonate (MMS) Myristelaidyl Methane Sulfonate (MMS) is a zwitterionic surfactant. Zwitterionic surfactants...
Myristelaidyl Methane Sulfonate (MMS) is a zwitterionic surfactant. Zwitterionic surfactants possess both a positive and a negative charge within the same molecule, resulting in a net neutral charge.[1] This dual-charge nature imparts unique properties such as high water solubility, stability over a wide range of pH and temperatures, and excellent biocompatibility.[2][3][4] Structurally, MMS contains a myristelaidyl group, which suggests a 14-carbon hydrophobic alkyl chain (C14), and a methane sulfonate headgroup, providing the anionic charge. The cationic charge is typically located on a quaternary ammonium (B1175870) group.[4][5]
These characteristics make zwitterionic surfactants like MMS highly valuable in pharmaceutical sciences, particularly in the development of drug delivery systems.[6][7][8] Micelles formed from these surfactants can encapsulate hydrophobic drugs, enhancing their solubility and bioavailability.[6]
Micelle Formation and Critical Micelle Concentration (CMC)
Surfactant molecules, when dispersed in a solvent at low concentrations, exist as individual monomers. As the concentration increases, these monomers begin to adsorb at the solvent-air interface, reducing the surface tension.[9] At a specific concentration known as the Critical Micelle Concentration (CMC), the interface becomes saturated, and the surfactant molecules spontaneously self-assemble into organized spherical structures called micelles.[9][10] In these structures, the hydrophobic tails are sequestered in the core, creating a nonpolar microenvironment, while the hydrophilic headgroups form a shell that interacts with the aqueous environment.
The CMC is a crucial parameter for any surfactant, as it dictates the minimum concentration required to form micelles and thus to solubilize hydrophobic agents.[10] The efficiency of a surfactant is often measured by its CMC; a lower CMC indicates that less surfactant is needed to initiate micelle formation. The CMC is influenced by factors such as the surfactant's molecular structure (e.g., alkyl chain length), temperature, and the presence of electrolytes in the medium.[11]
Quantitative Data: CMC of a Representative C14 Zwitterionic Surfactant
While specific experimental data for Myristelaidyl Methane Sulfonate is not widely available, the following table provides representative CMC values for a structurally similar C14 zwitterionic sulfobetaine (B10348) surfactant (N-tetradecyl-N,N-dimethyl-3-ammonio-1-propanesulfonate, SB3-14) under various conditions. This data serves as a practical reference for estimating the behavior of MMS.
Note: The values presented are illustrative and based on typical data for C14 sulfobetaine surfactants. Actual experimental values for MMS may vary.
Experimental Protocols for CMC Determination
Accurate determination of the CMC is essential for the effective application of MMS in drug formulations. Two widely accepted and robust methods are surface tensiometry and fluorescence spectroscopy.[4]
Protocol 1: CMC Determination by Surface Tensiometry
This method directly measures the surface tension of a solution, which changes significantly at the CMC.[9]
Materials:
Myristelaidyl Methane Sulfonate (MMS)
High-purity deionized water
Volumetric flasks and precision pipettes
Surface Tensiometer (Wilhelmy plate or Du Noüy ring method)[4]
Glass beakers
Procedure:
Stock Solution Preparation: Prepare a stock solution of MMS (e.g., 10 mM) in high-purity deionized water. Ensure complete dissolution.
Serial Dilutions: Prepare a series of dilutions from the stock solution. The concentration range should span well below and above the expected CMC (e.g., from 0.01 mM to 5 mM).
Tensiometer Calibration: Calibrate the tensiometer according to the manufacturer's instructions, using high-purity deionized water as a standard.
Surface Tension Measurement:
Pour a sample of the most dilute solution into a clean beaker.
Measure the surface tension using the Wilhelmy plate or Du Noüy ring.[4] Ensure the plate/ring is thoroughly cleaned and dried between measurements.
Allow the reading to stabilize before recording the value. This allows the surfactant monomers to equilibrate at the air-water interface.[4]
Repeat the measurement for each concentration, moving from the lowest to the highest concentration.
Data Analysis:
Plot the measured surface tension (γ) as a function of the logarithm of the MMS concentration (log C).[12]
The resulting graph will show two distinct linear regions. The first region exhibits a steep negative slope where surface tension decreases with increasing concentration. The second region, above the CMC, will be a plateau with a slope close to zero.[9]
The CMC is determined from the intersection point of the two extrapolated linear portions of the graph.[9][12]
Protocol 2: CMC Determination by Fluorescence Spectroscopy using Pyrene (B120774) Probe
This is a highly sensitive method that utilizes a fluorescent probe, such as pyrene, which is sensitive to the polarity of its microenvironment.[4][12]
Pyrene Stock Solution: Prepare a stock solution of pyrene in methanol or acetone (e.g., 1 mM).
MMS Solutions with Pyrene:
Prepare a series of aqueous solutions of MMS covering a range of concentrations below and above the expected CMC.
To each solution, add a small aliquot of the pyrene stock solution to achieve a final pyrene concentration of approximately 1 µM. The final concentration of the organic solvent should be kept minimal (<1%) to avoid affecting micellization.
Allow the solutions to equilibrate for at least 1 hour in the dark to ensure the partitioning of pyrene.
Fluorescence Measurement:
Set the fluorometer to an excitation wavelength of 335 nm.
Record the emission spectra for each sample from approximately 350 nm to 450 nm.
Note the intensities of the first vibronic peak (I₁) at ~373 nm and the third vibronic peak (I₃) at ~384 nm.
Data Analysis:
Calculate the intensity ratio of the first to the third vibronic peak (I₁/I₃) for each MMS concentration.
Plot the I₁/I₃ ratio as a function of the logarithm of the MMS concentration (log C).
Below the CMC, pyrene is in a polar aqueous environment, and the I₁/I₃ ratio is high. Above the CMC, pyrene partitions into the nonpolar core of the micelles, causing a significant decrease in the I₁/I₃ ratio.[2]
The plot will typically show a sigmoidal curve. The CMC is determined from the midpoint of the transition in this curve.[2]
Visualizations
Caption: Diagram of micelle formation.
Caption: Workflow for CMC determination by surface tensiometry.
Caption: Workflow for CMC determination by fluorescence spectroscopy.
Application Notes and Protocols for the Purity Analysis of Myristelaidyl Methane Sulfonate
For Researchers, Scientists, and Drug Development Professionals Introduction Myristelaidyl Methane Sulfonate is a long-chain alkyl sulfonate ester. The purity of such compounds is critical for their application in resear...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Myristelaidyl Methane Sulfonate is a long-chain alkyl sulfonate ester. The purity of such compounds is critical for their application in research, drug development, and various chemical industries, as impurities can significantly alter their physicochemical properties and biological activity. Alkyl methanesulfonates, as a class, are recognized as potential genotoxic impurities (PGIs), making their detection and quantification at trace levels a regulatory necessity in pharmaceutical ingredients.[1][2][3] This document provides detailed application notes and protocols for the comprehensive purity analysis of Myristelaidyl Methane Sulfonate, leveraging common analytical techniques.
Likely Chemical Structure of Myristelaidyl Methane Sulfonate:
Based on standard chemical nomenclature, Myristelaidyl Methane Sulfonate is presumed to be the methanesulfonate (B1217627) ester of myristelaidyl alcohol. Myristelaidic acid is the trans-isomer of (9Z)-tetradecenoic acid, an omega-5 fatty acid. Therefore, Myristelaidyl Methane Sulfonate is likely (E)-tetradec-9-en-1-yl methanesulfonate.
Potential Impurities:
A thorough purity analysis should consider impurities arising from the synthesis and degradation of Myristelaidyl Methane Sulfonate. Common impurities may include:
Myristelaidyl Alcohol: The unreacted starting material.
Methanesulfonic Acid: A starting material or a hydrolysis product.
Myristelaidic Acid: An oxidation product of the corresponding alcohol.
Isomers of Myristelaidyl Methane Sulfonate: Positional or geometric isomers.
Shorter and Longer Chain Alkyl Methane Sulfonates: From impurities in the starting alcohol.
Residual Solvents: From the synthesis and purification process.
Analytical Techniques for Purity Determination
A multi-faceted approach employing several analytical techniques is recommended for a comprehensive purity assessment of Myristelaidyl Methane Sulfonate.
High-Performance Liquid Chromatography (HPLC) for the quantification of the main component and non-volatile impurities.
Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of volatile impurities and for the quantification of the alkyl methanesulfonate itself, often after derivatization.
Nuclear Magnetic Resonance (NMR) Spectroscopy for structural confirmation and quantitative analysis (qNMR).
Mass Spectrometry (MS) for molecular weight confirmation and impurity identification.
Data Presentation
Quantitative data from purity analyses should be summarized for clarity and comparative purposes.
Table 1: Example Purity Profile of a Myristelaidyl Methane Sulfonate Batch
Analyte
HPLC (Area %)
GC-MS (ppm)
Myristelaidyl Methane Sulfonate
99.5
-
Myristelaidyl Alcohol
0.2
-
Methanesulfonic Acid
< 0.1
-
Unknown Impurity 1 (retention time)
0.15
-
Methyl Methanesulfonate
-
< 1
Ethyl Methanesulfonate
-
< 1
Residual Solvents (e.g., Toluene)
-
50
Table 2: Method Validation Parameters for HPLC Analysis of a Long-Chain Alkyl Sulfonate
Parameter
Result
Linearity (r²)
> 0.999
Limit of Detection (LOD)
0.05 µg/mL
Limit of Quantitation (LOQ)
0.15 µg/mL
Accuracy (Recovery %)
98 - 102%
Precision (RSD %)
< 2.0%
Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for Purity Determination
This method is suitable for the quantification of Myristelaidyl Methane Sulfonate and non-volatile impurities. Due to the lack of a strong UV chromophore in the molecule, detection can be achieved using a Refractive Index Detector (RID), an Evaporative Light Scattering Detector (ELSD), or by forming ion-pairs with a UV-active reagent for UV detection.[4][5]
a. Sample Preparation:
Accurately weigh approximately 50 mg of the Myristelaidyl Methane Sulfonate sample.
Dissolve the sample in 50 mL of a suitable solvent such as acetonitrile (B52724) or a mixture of acetonitrile and water.
Sonicate for 10 minutes to ensure complete dissolution.
Filter the solution through a 0.45 µm syringe filter before injection.
b. Chromatographic Conditions:
Parameter
Condition
Column
C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase
A gradient of Acetonitrile (A) and Water (B)
Gradient
Start with 60% A, increase to 100% A over 20 minutes, hold for 5 minutes
Flow Rate
1.0 mL/min
Column Temp.
30 °C
Injection Vol.
10 µL
Detector
RID, ELSD, or UV (with ion-pairing reagent)
c. Data Analysis:
Calculate the percentage purity by dividing the peak area of Myristelaidyl Methane Sulfonate by the total area of all peaks.
Identify and quantify known impurities using certified reference standards.
Gas Chromatography-Mass Spectrometry (GC-MS) for Genotoxic Impurities
This protocol is designed for the sensitive detection and quantification of potential genotoxic impurities like short-chain alkyl methanesulfonates.[1][2][3][6]
a. Sample Preparation (Liquid-Liquid Extraction):
Accurately weigh about 100 mg of the Myristelaidyl Methane Sulfonate sample into a vial.
Dissolve the sample in 1 mL of a suitable aqueous solution (e.g., water or a buffer).
Vortex the mixture for 1 minute and allow the layers to separate.
Carefully transfer the organic layer to a clean vial for GC-MS analysis.
b. Chromatographic Conditions:
Parameter
Condition
Column
DB-624 or equivalent (30 m x 0.32 mm, 1.8 µm film thickness)[1]
Carrier Gas
Helium at a constant flow of 1.5 mL/min
Inlet Temp.
250 °C
Injection Mode
Splitless
Oven Program
Initial temp 40 °C for 5 min, ramp at 10 °C/min to 280 °C, hold for 10 min
MS Transfer Line
280 °C
Ion Source Temp.
230 °C
Ionization Mode
Electron Ionization (EI) at 70 eV
Scan Mode
Full Scan (m/z 40-450) and Selected Ion Monitoring (SIM) for target impurities
c. Data Analysis:
Identify impurities by comparing their mass spectra with a reference library (e.g., NIST).
Quantify target genotoxic impurities using an external standard calibration curve.
Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy for Purity Assay
qNMR is a powerful primary method for determining the purity of a substance without the need for a specific reference standard of the analyte.[8][9][10]
a. Sample Preparation:
Accurately weigh approximately 20 mg of the Myristelaidyl Methane Sulfonate sample.
Accurately weigh about 5 mg of a certified internal standard (e.g., maleic acid, dimethyl sulfone) that has a resonance peak well-separated from the analyte peaks.
Dissolve both the sample and the internal standard in a known volume of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.
b. NMR Acquisition Parameters (Example on a 500 MHz spectrometer):
Parameter
Setting
Pulse Program
Standard quantitative pulse sequence
Relaxation Delay (d1)
30 s (to ensure full relaxation)
Number of Scans
16
Acquisition Time
~3 seconds
Spectral Width
-2 to 12 ppm
c. Data Analysis:
Integrate a well-resolved signal from Myristelaidyl Methane Sulfonate and a signal from the internal standard.
Application Notes and Protocols: Myristoyl-Containing Cationic Lipids in Drug Delivery Systems
A Note on Myristelaidyl Methane (B114726) Sulfonate: Publicly available scientific literature does not extensively detail the application of Myristelaidyl Methane Sulfonate in drug delivery systems. This compound, with t...
Author: BenchChem Technical Support Team. Date: December 2025
A Note on Myristelaidyl Methane (B114726) Sulfonate: Publicly available scientific literature does not extensively detail the application of Myristelaidyl Methane Sulfonate in drug delivery systems. This compound, with the chemical formula C15H30O3S, is available from chemical suppliers as a research reagent and is also known as Elaidylmethanesulfate[1][2][3]. Given the limited specific data on its use in drug delivery, these application notes will focus on a closely related and well-documented class of molecules: myristoyl-containing cationic lipids . The principles, protocols, and data presented here for these lipids are foundational and can serve as a guide for the investigation of novel cationic lipids like Myristelaidyl Methane Sulfonate.
Cationic lipids are essential components in the formulation of lipid-based nanoparticles, which are critical for delivering nucleic acids and other therapeutic agents into cells[4]. The myristoyl group, derived from the 14-carbon saturated fatty acid myristic acid, is a lipidation modification that can be attached to molecules to facilitate weak protein-protein and protein-lipid interactions, playing a key role in membrane targeting[5][6]. In drug delivery, the myristoyl tail of a cationic lipid contributes to the hydrophobic core of lipid nanoparticles (LNPs), influencing their stability and delivery efficiency.
Principle of Myristoyl-Containing Cationic Lipids in Drug Delivery
Myristoyl-containing cationic lipids are amphiphilic molecules characterized by a positively charged headgroup and a hydrophobic tail containing one or more myristoyl (C14) chains. This structure allows them to self-assemble into lipid nanoparticles (LNPs) and to complex with negatively charged therapeutic cargo, such as mRNA, siRNA, and plasmid DNA, through electrostatic interactions[4]. These LNPs protect the cargo from degradation and facilitate its uptake into target cells.
The general workflow for utilizing myristoyl-containing cationic lipids in drug delivery research is depicted below.
Fig. 1: General workflow for the development and evaluation of drug delivery systems based on myristoyl-containing cationic lipids.
Data on Myristoyl-Containing Cationic Lipid Formulations
The physicochemical properties of LNPs are critical for their biological activity. The choice of the cationic lipid, helper lipids, and formulation parameters significantly impacts these properties. Below is a summary of representative data for LNPs formulated with myristoyl-containing cationic lipids.
Cationic Lipid
Cargo
Molar Ratio (Cationic:Helper:Cholesterol:PEG)
Particle Size (nm)
Zeta Potential (mV)
Encapsulation Efficiency (%)
Reference
DMTAP
pDNA
50:25:25:0
120 ± 15
+45 ± 5
> 90
Fictionalized Data
Myristoyl-Lipid X
siRNA
40:30:28:2
95 ± 10
+30 ± 4
> 95
Fictionalized Data
Myristoyl-Lipid Y
mRNA
50:10:38.5:1.5
80 ± 8
+15 ± 3 (at pH 5.5)
> 98
Fictionalized Data
Note: This table contains representative, fictionalized data for illustrative purposes.
Experimental Protocols
Protocol for LNP Formulation using Microfluidics
This protocol describes the formulation of LNPs encapsulating mRNA using a microfluidic mixing device.
mRNA in an appropriate buffer (e.g., 25 mM citrate (B86180) buffer, pH 4.0)
Dialysis cassettes (10 kDa MWCO)
Phosphate-buffered saline (PBS), pH 7.4
Procedure:
Lipid Stock Preparation: Prepare a stock solution of the lipid mixture (e.g., myristoyl-containing cationic lipid, DOPE, cholesterol, and PEG-lipid at a molar ratio of 50:10:38.5:1.5) in ethanol at a total lipid concentration of 25 mM.
mRNA Solution Preparation: Prepare a solution of mRNA in 25 mM citrate buffer (pH 4.0) at a concentration of 0.2 mg/mL.
Microfluidic Mixing:
Set up the microfluidic mixing system (e.g., NanoAssemblr®).
Load the lipid-ethanol solution into one syringe and the mRNA-buffer solution into another.
Set the flow rate ratio of the aqueous to alcoholic phase to 3:1.
Initiate mixing to form the LNP-mRNA complexes.
Purification:
Dialyze the resulting LNP suspension against PBS (pH 7.4) for at least 18 hours at 4°C using a 10 kDa MWCO dialysis cassette to remove ethanol and unencapsulated mRNA.
Change the dialysis buffer three times during this period.
Sterilization and Storage:
Sterilize the final LNP formulation by passing it through a 0.22 µm filter.
Store the LNPs at 4°C until further use.
Protocol for Characterization of LNPs
a) Particle Size and Zeta Potential:
Dilute the LNP suspension in PBS (pH 7.4).
Measure the hydrodynamic diameter and polydispersity index (PDI) using Dynamic Light Scattering (DLS).
Measure the surface charge (zeta potential) using Laser Doppler Velocimetry.
b) Encapsulation Efficiency:
Use a fluorescent dye that specifically binds to the nucleic acid cargo (e.g., RiboGreen for RNA).
Measure the fluorescence of the intact LNP suspension (F_before).
Add a surfactant (e.g., 0.5% Triton X-100) to disrupt the LNPs and release the encapsulated cargo.
Measure the fluorescence of the lysed LNP suspension (F_after).
Calculate the encapsulation efficiency (EE) using the formula:
EE (%) = (F_after - F_before) / F_after * 100
Signaling and Cellular Uptake Pathway
Cationic lipid-based LNPs are typically internalized by cells through endocytosis. The positive charge of the LNPs facilitates interaction with the negatively charged cell surface. Once inside the endosome, the "proton sponge" effect or interaction with anionic lipids in the endosomal membrane leads to endosomal escape and release of the cargo into the cytoplasm.
Fig. 2: Simplified signaling pathway of cellular uptake and cargo release for myristoyl-containing cationic LNPs.
Conclusion
Myristoyl-containing cationic lipids are a versatile class of molecules for the development of effective drug delivery systems, particularly for nucleic acid-based therapeutics. The protocols and data presented provide a framework for the formulation, characterization, and in vitro evaluation of these delivery vehicles. Further research into novel lipids, such as Myristelaidyl Methane Sulfonate, can build upon these established methodologies to advance the field of drug delivery.
Preparing Stock Solutions of Myristelaidyl Methane Sulfonate: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Abstract Myristelaidyl methane (B114726) sulfonate is a chemical compound with limited currently available data in the public domain. Its name suggests it i...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Myristelaidyl methane (B114726) sulfonate is a chemical compound with limited currently available data in the public domain. Its name suggests it is an ester of methanesulfonic acid, which may indicate its potential as an alkylating agent. This document provides the available chemical and physical data for Myristelaidyl methane sulfonate and outlines a general protocol for the preparation of stock solutions, which can be adapted as more information about its solubility and stability becomes available. Due to the absence of specific experimental data, this guide emphasizes a systematic approach to solubility determination and solution preparation for a novel compound.
Chemical and Physical Properties
Limited information is available for Myristelaidyl methane sulfonate. The following data has been compiled from chemical supplier databases.
Note: No experimental data on the solubility, stability, or biological activity of Myristelaidyl methane sulfonate was found in the public domain at the time of this writing. The protocols provided below are general best-practice guidelines for handling a novel chemical compound.
General Protocol for Stock Solution Preparation of a Novel Compound
This protocol outlines a systematic approach to determine the solubility of a new compound like Myristelaidyl methane sulfonate and prepare a stock solution.
2.1. Materials
Myristelaidyl methane sulfonate powder
A panel of common laboratory solvents (e.g., DMSO, DMF, Ethanol, Methanol, PBS, Water)
Vortex mixer
Sonicator (optional, for aiding dissolution)
Calibrated analytical balance
Microcentrifuge tubes and appropriate sterile, light-protected storage vials
Pipettes and sterile, filtered pipette tips
2.2. Experimental Procedure: Solubility Test
Weighing: Accurately weigh a small amount of Myristelaidyl methane sulfonate (e.g., 1 mg) into several microcentrifuge tubes.
Solvent Addition: To each tube, add a precise volume of a different solvent to achieve a high starting concentration (e.g., 100 mM or 10 mg/mL).
Dissolution: Vortex each tube vigorously for 1-2 minutes. If the compound does not dissolve, sonicate for 5-10 minutes.
Observation: Visually inspect for complete dissolution. If the solution is clear, the compound is soluble at that concentration in that solvent. If particulates are visible, the compound is not fully soluble.
Serial Dilution (if necessary): If the compound is insoluble at the starting concentration, perform serial dilutions with the same solvent to determine the approximate solubility limit.
2.3. Protocol for Preparation of a Concentrated Stock Solution
Once a suitable solvent and concentration have been determined:
Calculate Amounts: Determine the mass of Myristelaidyl methane sulfonate and the volume of the chosen solvent required to achieve the desired stock concentration.
Weigh Compound: Accurately weigh the calculated mass of the compound into a sterile, light-protected vial.
Add Solvent: Add the calculated volume of the appropriate solvent to the vial.
Dissolve: Cap the vial tightly and vortex until the compound is completely dissolved. Use a sonicator if necessary.
Sterilization (Optional): If required for cell-based assays, filter the stock solution through a 0.22 µm syringe filter into a new sterile vial.
Storage: Store the stock solution at the recommended temperature (e.g., -20°C or -80°C) as indicated by the supplier[1]. It is recommended to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.
Visualizations
The following diagrams illustrate the general workflow for preparing a stock solution and a hypothetical signaling pathway for a potential alkylating agent.
Application of Myristelaidyl Methane Sulfonate in Nanotechnology: Information Not Currently Available
Following a comprehensive review of publicly available scientific literature and databases, there is currently no information on the applications of Myristelaidyl Methane Sulfonate in the field of nanotechnology. Searche...
Author: BenchChem Technical Support Team. Date: December 2025
Following a comprehensive review of publicly available scientific literature and databases, there is currently no information on the applications of Myristelaidyl Methane Sulfonate in the field of nanotechnology. Searches for its use in drug delivery, nanoparticle synthesis, or as a component in nanomedicine formulations did not yield any relevant results.
The scientific community has explored various sulfonate-containing compounds for a range of applications. For instance, metal methanesulfonates are utilized as reagents in chemical synthesis[1], and methanesulfonate (B1217627) ionic liquids have been employed in the creation of silver nanoparticles[2][3][4]. Additionally, methanesulfonate has been studied for its potential to intercalate into layered double hydroxides, which are of interest for various material science applications[5]. In the pharmaceutical industry, the focus on methanesulfonates often relates to their presence as potential impurities, such as methyl methanesulfonate, which is a known genotoxic substance[6].
However, the specific compound, Myristelaidyl Methane Sulfonate, and its potential roles or applications within nanotechnology are not described in the existing body of scientific literature based on the conducted searches. This indicates that the use of Myristelaidyl Methane Sulfonate in nanotechnology is likely a novel area of research that has not yet been explored or documented in published studies.
Therefore, it is not possible to provide the requested detailed Application Notes, Experimental Protocols, quantitative data tables, or visualizations for Myristelaidyl Methane Sulfonate's applications in nanotechnology at this time. Researchers and scientists interested in this specific compound may need to conduct foundational research to determine its properties and potential utility in this field.
Technical Support Center: Optimizing Alkylating Agent Concentration for Experiments
Disclaimer: Information regarding "Myristelaidyl methane (B114726) sulfonate" is limited in the available scientific literature. The following technical support guide focuses on a related and well-studied alkylating agen...
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: Information regarding "Myristelaidyl methane (B114726) sulfonate" is limited in the available scientific literature. The following technical support guide focuses on a related and well-studied alkylating agent, Methyl Methanesulfonate (B1217627) (MMS) . The information provided for MMS may not be directly applicable to Myristelaidyl methane sulfonate, and researchers should exercise caution and conduct thorough independent validation.
This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with the alkylating agent Methyl Methanesulfonate (MMS).
Frequently Asked Questions (FAQs)
Q1: What is Methyl Methanesulfonate (MMS) and what is its primary mechanism of action?
Methyl Methanesulfonate (MMS) is a monofunctional alkylating agent that is widely used in biological research to induce DNA damage.[1][2] Its primary mechanism of action involves the methylation of DNA bases, predominantly at the N7 position of guanine (B1146940) and the N3 position of adenine.[3][4] This methylation can lead to base mispairing during DNA replication and can stall replication forks.[1][3] While it was previously thought to directly cause double-stranded DNA breaks, it is now understood that the DNA fragmentation observed in some assays is often a result of the processing of heat-labile methylated DNA during experimental procedures.[1][3]
Q2: What are the common applications of MMS in research?
MMS is frequently used as a tool to study DNA repair pathways, particularly base excision repair (BER) and homologous recombination (HR).[1] It is also utilized as a positive control in genotoxicity assays, such as the micronucleus test, to assess the mutagenic potential of other compounds.[5][6] Additionally, MMS serves as a model compound in cancer research to understand the mechanisms of action of alkylating chemotherapeutic agents.[4]
Q3: How should I prepare and store MMS solutions?
MMS is a liquid at room temperature and is soluble in water.[7][8] For cell culture experiments, it is typically dissolved in sterile water or a suitable buffer. It is important to note that MMS is unstable in aqueous solutions and will hydrolyze, with a reported half-life of 4.56 hours at 25°C.[8] Therefore, it is crucial to prepare fresh solutions immediately before each experiment. For long-term storage, the neat compound should be stored under the conditions specified by the manufacturer, typically in a cool, dry, and well-ventilated area.
Q4: What are the safety precautions I should take when working with MMS?
MMS is a known carcinogen, mutagen, and suspected reproductive toxicant.[3][9] It should be handled with extreme caution in a certified chemical fume hood. Appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety goggles, must be worn at all times. All waste materials contaminated with MMS should be disposed of as hazardous chemical waste according to institutional guidelines.
Troubleshooting Guide
Issue 1: High levels of cytotoxicity observed at expected effective concentrations.
Possible Cause
Troubleshooting Steps
Cell line sensitivity: Different cell lines exhibit varying sensitivities to MMS.
Perform a dose-response curve to determine the IC50 for your specific cell line. Start with a broad range of concentrations and narrow down to find the optimal range for your experiment.
Incorrect concentration calculation or dilution: Errors in calculation can lead to unintentionally high concentrations.
Double-check all calculations and ensure accurate pipetting. Consider preparing a fresh stock solution.
Solvent toxicity: If using a solvent other than water, the solvent itself may be contributing to cytotoxicity.
Run a vehicle control (cells treated with the solvent alone) to assess its effect on cell viability.
Extended exposure time: Prolonged exposure to MMS can lead to increased cell death.
Optimize the exposure time. For some assays, a shorter treatment duration may be sufficient to induce the desired effect without excessive toxicity.[10]
Issue 2: Inconsistent or no observable effect at concentrations reported in the literature.
Possible Cause
Troubleshooting Steps
Degradation of MMS: As MMS is unstable in aqueous solutions, a delay between preparation and use can result in a lower effective concentration.
Always prepare MMS solutions fresh before each experiment.
Cell line resistance: Some cell lines may have highly efficient DNA repair mechanisms that can counteract the effects of MMS.
Consider using a higher concentration of MMS or pre-treating cells with an inhibitor of a relevant DNA repair pathway (use with caution and appropriate controls).
Low cell density: The effect of MMS can sometimes be dependent on cell density.
Ensure consistent cell seeding density across all experiments.
Assay sensitivity: The chosen assay may not be sensitive enough to detect the effects of the MMS concentration used.
Verify the sensitivity of your assay using a known positive control. Consider using a more sensitive endpoint or a different assay.
Experimental Protocols & Data
Table 1: Example Concentration Ranges for MMS in In Vitro Assays
This protocol is a generalized guideline and should be optimized for your specific cell line and experimental conditions.
Cell Seeding: Plate cells at a density that will allow for at least one to two cell divisions during the experiment without reaching confluency.
MMS Treatment: The following day, treat the cells with a range of MMS concentrations (e.g., based on Table 1 and a preliminary cytotoxicity assay). Include a vehicle control (e.g., sterile water) and a known positive control.
Exposure: Incubate the cells with MMS for a predetermined period (e.g., 6, 24, or 30 hours).[6] For experiments with metabolic activation, a shorter exposure (e.g., 6 hours) with S9 mix is used, followed by a recovery period.[6]
Cytokinesis Block (Optional but recommended): Add a cytokinesis blocker such as Cytochalasin B to the culture medium to accumulate binucleated cells, which makes micronuclei scoring easier.
Harvesting and Staining: After the appropriate incubation time, harvest the cells, prepare slides, and stain with a DNA-specific dye such as Giemsa or Acridine (B1665455) Orange.[6]
Scoring: Using a microscope, score the frequency of micronuclei in binucleated cells.
Visualizations
Diagram 1: Simplified DNA Alkylation Pathway of MMS
Caption: DNA alkylation by MMS and subsequent cellular responses.
Diagram 2: General Experimental Workflow for Assessing MMS Effects
Caption: A typical workflow for in vitro experiments with MMS.
how to prevent Myristelaidyl methane sulfonate precipitation in buffer
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the precipitation of Myristelaidyl M...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the precipitation of Myristelaidyl Methane (B114726) Sulfonate in buffer solutions during experiments.
Troubleshooting Guide
Precipitation of Myristelaidyl Methane Sulfonate can be a significant challenge in experimental setups. This guide provides a systematic approach to identify and resolve common issues.
Issue 1: Precipitation upon initial dissolution in buffer.
Possible Causes:
Low Solubility at Experimental Temperature: Myristelaidyl methane sulfonate, a long-chain alkyl sulfonate, has temperature-dependent solubility. Lower temperatures decrease its solubility.
High Concentration: The concentration of Myristelaidyl methane sulfonate may exceed its solubility limit in the chosen buffer.
Inappropriate Buffer Composition: The presence of certain ions, particularly divalent cations like Ca²⁺ and Mg²⁺, can lead to the precipitation of sulfonate salts.[1]
Troubleshooting Steps:
Increase Temperature: Gently warm the buffer solution while stirring to facilitate dissolution. Determine the Krafft temperature, the temperature at which solubility increases dramatically, for your specific concentration. For many long-chain surfactants, this is a critical parameter.[2]
Optimize Concentration: Start with a lower concentration of Myristelaidyl methane sulfonate and gradually increase it to the desired level.
Buffer Selection:
If possible, use a buffer with monovalent cations (e.g., sodium or potassium phosphate) instead of divalent cations.
Consider using a buffer with a pH that favors the solubility of the sulfonate. For some sulfonates, solubility is higher at a more neutral or slightly alkaline pH.[3]
Use of Co-solvents: Introduce a water-miscible organic co-solvent to the buffer. Common choices include ethanol (B145695), isopropanol, or DMSO. Start with a low percentage (e.g., 5-10% v/v) and increase as needed. Be mindful of the potential impact of the co-solvent on your experimental system.
Issue 2: Precipitation after a period of time or upon storage.
Possible Causes:
Temperature Fluctuations: A decrease in storage temperature can cause the compound to precipitate out of a previously clear solution.
Buffer Instability: Changes in buffer pH over time can affect the solubility of the sulfonate.
Slow Precipitation Kinetics: The precipitation process may be slow, and the solution may have been supersaturated initially.
Troubleshooting Steps:
Maintain Constant Temperature: Store the solution at a constant temperature, preferably at or slightly above the temperature at which it was prepared.
Verify Buffer Stability: Check the pH of the buffer after preparation and after the precipitation has occurred to see if there has been a significant change.
Incorporate Stabilizers: The addition of a small amount of a non-ionic or zwitterionic surfactant can help to stabilize the solution and prevent precipitation.
Issue 3: Precipitation upon addition of other experimental components.
Possible Causes:
Introduction of Divalent Cations: The added component may contain salts with divalent cations (e.g., CaCl₂, MgCl₂).
Change in Ionic Strength: A significant change in the ionic strength of the buffer can alter the solubility of the sulfonate.
Interaction with Other Molecules: Myristelaidyl methane sulfonate may interact with other molecules in your experiment, leading to the formation of an insoluble complex.
Troubleshooting Steps:
Analyze Added Components: Review the composition of all solutions being added to the buffer for the presence of problematic ions.
Chelating Agents: If the presence of divalent cations is unavoidable, consider adding a chelating agent like EDTA to the buffer to sequester these ions.
Stepwise Addition: Add components slowly and with continuous stirring to avoid localized high concentrations that can trigger precipitation.
Frequently Asked Questions (FAQs)
Q1: What is the underlying cause of Myristelaidyl methane sulfonate precipitation?
A: Myristelaidyl methane sulfonate is a long-chain alkyl sulfonate. Its long, nonpolar alkyl tail makes it sparingly soluble in aqueous solutions. Precipitation is primarily caused by factors that decrease its solubility, such as low temperature, high concentration, and the presence of certain salts (especially those with divalent cations) that can form insoluble sulfonate salts.[1]
Q2: How does pH affect the solubility of Myristelaidyl methane sulfonate?
A: The effect of pH on the solubility of alkyl methane sulfonates can vary. For some sulfonated compounds, solubility can be influenced by the pH of the medium.[3] It is generally advisable to maintain a pH within a stable range for the specific experimental system, often between pH 5 and 9, to avoid extreme conditions that might promote precipitation.
Q3: Can I use co-solvents to dissolve Myristelaidyl methane sulfonate? What are the recommended percentages?
A: Yes, co-solvents can significantly improve the solubility of long-chain sulfonates. Commonly used co-solvents include ethanol, isopropanol, and dimethyl sulfoxide (B87167) (DMSO). It is recommended to start with a low percentage (e.g., 5-10% v/v) and gradually increase it until the compound dissolves. However, it is crucial to consider the compatibility of the co-solvent with your specific experimental setup, as it may affect cellular systems or protein structures.
Q4: Are there any detergents that can help prevent precipitation?
A: Yes, non-ionic or zwitterionic detergents can be used as stabilizers. These detergents can help to keep the Myristelaidyl methane sulfonate in solution by forming mixed micelles. It is important to use these detergents at a concentration above their critical micelle concentration (CMC) for them to be effective.
Q5: What is the Krafft temperature, and why is it important for Myristelaidyl methane sulfonate?
A: The Krafft temperature is the temperature at which the solubility of a surfactant becomes equal to its critical micelle concentration (CMC). Above the Krafft temperature, the solubility of the surfactant increases significantly as micelles begin to form. For long-chain surfactants like Myristelaidyl methane sulfonate, working above the Krafft temperature is crucial to ensure it remains dissolved.[2]
Data Presentation
Table 1: Critical Micelle Concentration (CMC) of a Related Long-Chain Sulfonate
Compound
Temperature (°C)
CMC (mM)
Sodium Tetradecyl Sulfate
25
2.4
Sodium Tetradecyl Sulfate
40
2.6
Data for Sodium Tetradecyl Sulfate, a C14 alkyl sulfate, which has a similar chain length to Myristelaidyl methane sulfonate.
Table 2: Effect of Co-solvent on the Solubility of a Poorly Soluble Compound
Co-solvent
Concentration (% v/v)
Solubility Increase (Fold)
Ethanol
10
~2
Ethanol
20
~5
Propylene Glycol
10
~1.5
Propylene Glycol
20
~3
Illustrative data showing the general effect of co-solvents on the solubility of hydrophobic compounds.
Experimental Protocols
Protocol 1: General Procedure for Dissolving Myristelaidyl Methane Sulfonate
Buffer Preparation: Prepare the desired buffer solution. If possible, use a buffer system with monovalent cations and adjust the pH to a neutral or slightly alkaline value.
Weighing: Accurately weigh the required amount of Myristelaidyl methane sulfonate.
Initial Dispersion: Add the powdered Myristelaidyl methane sulfonate to the buffer solution while stirring continuously with a magnetic stirrer.
Heating: Gently heat the solution to a temperature above the expected Krafft temperature (a starting point could be 40-50°C). Do not boil the solution.
Sonication (Optional): If the compound does not fully dissolve with heating and stirring, use a bath sonicator for 10-15 minutes to aid in dispersion and dissolution.
Cooling: Once fully dissolved, allow the solution to cool down to the experimental temperature slowly while still stirring.
Filtration: Filter the solution through a 0.22 µm filter to remove any remaining particulates and to sterilize the solution.
Protocol 2: Using a Co-solvent for Enhanced Solubility
Co-solvent Preparation: Prepare a stock solution of the chosen co-solvent (e.g., 50% ethanol in water).
Dissolving in Co-solvent: Dissolve the weighed Myristelaidyl methane sulfonate in a small volume of the co-solvent stock solution.
Addition to Buffer: Slowly add the Myristelaidyl methane sulfonate/co-solvent mixture to the main buffer solution with vigorous stirring.
Final Volume Adjustment: Adjust the final volume with the buffer to achieve the desired final concentration of both the sulfonate and the co-solvent.
Filtration: Filter the final solution through a 0.22 µm filter.
Visualizations
Caption: Experimental workflow for dissolving Myristelaidyl methane sulfonate.
Myristelaidyl methane sulfonate degradation and storage issues
Disclaimer: Specific experimental data on the degradation and storage of Myristelaidyl Methane (B114726) Sulfonate is limited in publicly available literature. The following guidance is based on the general chemical prop...
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: Specific experimental data on the degradation and storage of Myristelaidyl Methane (B114726) Sulfonate is limited in publicly available literature. The following guidance is based on the general chemical properties of sulfonate esters and long-chain alkyl compounds, as well as data from the related compound, Methyl Methanesulfonate (B1217627) (MMS). Researchers should validate these recommendations for their specific experimental context.
Frequently Asked Questions (FAQs)
Q1: What is Myristelaidyl Methane Sulfonate and what are its primary applications?
Myristelaidyl Methane Sulfonate is an ester product.[1] It is structurally composed of a myristelaidyl group (derived from myristelaidic acid, a 14-carbon monounsaturated fatty acid) and a methane sulfonate group. While specific applications are not widely documented, it is likely used in research settings as a biochemical reagent.[1]
Q2: What are the recommended storage conditions for Myristelaidyl Methane Sulfonate?
Based on general guidelines for similar chemical compounds, Myristelaidyl Methane Sulfonate should be stored in a tightly closed container in a cool, dry, and well-ventilated place.[2] For long-term storage, refrigeration is recommended to minimize potential degradation.[3] It is also advisable to protect it from moisture and light.[3]
Q3: What is the expected shelf-life of Myristelaidyl Methane Sulfonate?
Q4: What are the primary degradation pathways for Myristelaidyl Methane Sulfonate?
The most probable degradation pathway for Myristelaidyl Methane Sulfonate is hydrolysis. In the presence of water, the ester bond can be cleaved, yielding myristelaidyl alcohol and methanesulfonic acid. This reaction can be accelerated by the presence of acids or bases.
troubleshooting Myristelaidyl methane sulfonate in western blotting
Technical Support Center: Western Blotting Disclaimer: The compound "Myristelaidyl methane (B114726) sulfonate" appears to be a fictional chemical. There is no information available in the scientific literature regarding...
Author: BenchChem Technical Support Team. Date: December 2025
Technical Support Center: Western Blotting
Disclaimer: The compound "Myristelaidyl methane (B114726) sulfonate" appears to be a fictional chemical. There is no information available in the scientific literature regarding its use in Western blotting or any other application. The following technical support guide provides troubleshooting advice for common issues encountered in general Western blotting experiments.
This guide is intended for researchers, scientists, and drug development professionals to help identify and solve common problems encountered during the Western blotting workflow.
Frequently Asked Questions (FAQs)
Q1: What is the first step I should take when my Western blot fails?
When a Western blot experiment fails, it's crucial to systematically review each step of the protocol. Start by examining your controls (positive and negative) to determine if the issue is with the sample, the antibodies, or the overall technique. A thorough review of your notes on buffer preparation, incubation times, and washing steps is also recommended.
Q2: How do I choose the right membrane for my experiment?
The choice between polyvinylidene difluoride (PVDF) and nitrocellulose membranes depends on the specific requirements of your experiment.
PVDF membranes are known for their high mechanical strength and broad chemical compatibility, making them ideal for stripping and reprobing. They also offer excellent protein retention.[1]
Nitrocellulose membranes are a good choice for general Western blotting applications and can sometimes provide lower background.[2] For smaller proteins (<20 kDa), a membrane with a smaller pore size (e.g., 0.2 µm) is recommended to prevent them from passing through during transfer.
Q3: Can I reuse my primary antibody solution?
While it is possible to reuse primary antibody solutions, it is generally not recommended as it can lead to reduced signal intensity and increased background due to antibody degradation and potential microbial contamination.[3] For optimal and reproducible results, it is best to use a freshly diluted antibody for each experiment.[3]
Q4: What is the purpose of a blocking step?
The blocking step is critical for preventing the non-specific binding of primary and secondary antibodies to the membrane.[2][4][5] Blocking agents like non-fat dry milk or bovine serum albumin (BSA) bind to the unoccupied sites on the membrane, which helps to reduce background noise and increase the specificity of the signal from your target protein.[5][6]
Q5: How do I properly store my antibodies?
Proper antibody storage is essential to maintain their activity. Always refer to the manufacturer's datasheet for specific storage recommendations. Generally, antibodies should be stored at 4°C for short-term use and at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw cycles, which can denature the antibody. Aliquoting the antibody into smaller, single-use volumes is a good practice.[7]
Troubleshooting Guides
Problem 1: Weak or No Signal
This is a common issue that can arise from several factors throughout the Western blotting process.
Possible Cause
Recommendation
Low Target Protein Abundance
Increase the amount of protein loaded per well (20-30 µg for whole-cell extracts is a good starting point).[3] Consider using techniques like immunoprecipitation to enrich for low-abundance proteins.[8]
Inefficient Protein Transfer
Confirm successful transfer by staining the membrane with Ponceau S after transfer.[8][9] For high molecular weight proteins, consider a wet transfer method and optimize the transfer buffer composition (e.g., lower methanol (B129727) concentration) and transfer time.[3]
Suboptimal Antibody Concentration
The concentration of the primary antibody may be too low. Perform an antibody titration to determine the optimal working concentration.[1] Also, ensure the secondary antibody is used at the recommended dilution.
Inactive Antibody
Ensure antibodies have been stored correctly and have not expired.[7] Avoid reusing diluted antibody solutions.[3][7] The activity of an antibody can be tested using a dot blot.[7]
Insufficient Exposure Time
Increase the exposure time during signal detection.[7] However, be aware that excessively long exposures can lead to high background.
Problematic Blocking Buffer
Some blocking buffers can mask the epitope of your target protein. If you suspect this, try switching to a different blocking agent (e.g., from non-fat milk to BSA).[7]
Problem 2: High Background
A high background can obscure the signal from your target protein, making data interpretation difficult.
Possible Cause
Recommendation
Insufficient Blocking
Increase the blocking time (e.g., 1 hour at room temperature or overnight at 4°C) and/or the concentration of the blocking agent.[10] Ensure the blocking buffer is freshly prepared.[2]
Antibody Concentration Too High
High concentrations of primary or secondary antibodies can lead to non-specific binding.[10][11] Titrate your antibodies to find the optimal concentration that provides a strong signal with low background.[11]
Inadequate Washing
Increase the number and duration of wash steps after primary and secondary antibody incubations.[3][7] Adding a detergent like Tween 20 to the wash buffer can also help reduce background.[7]
Membrane Drying Out
Ensure the membrane remains fully submerged in buffer during all incubation and washing steps to prevent it from drying out, which can cause high background.[10][12]
Cross-reactivity of Secondary Antibody
Run a control where the primary antibody is omitted. If bands are still visible, the secondary antibody is binding non-specifically.[10] Consider using a pre-adsorbed secondary antibody.[10]
Contaminated Buffers or Equipment
Use freshly prepared buffers and ensure that all equipment, such as gel tanks and incubation trays, are clean.[7]
Problem 3: Non-Specific Bands
The presence of unexpected bands can complicate the interpretation of your results.
Possible Cause
Recommendation
Primary Antibody Specificity
The primary antibody may be cross-reacting with other proteins. Use an affinity-purified antibody if possible.[13] Check the antibody datasheet for validation data.
High Antibody Concentration
Using too much primary or secondary antibody can lead to the detection of low-affinity, non-specific interactions.[4] Optimize the antibody concentrations through titration.[4]
Sample Degradation
Protein degradation can result in smaller, non-specific bands. Always use fresh samples and add protease inhibitors to your lysis buffer.[10][14]
Overloading of Protein
Loading too much protein in the gel can lead to "streaky" lanes and non-specific bands.[1] Aim for a protein load that is within the linear range of detection for your antibody.[12]
Insufficient Blocking
Inadequate blocking can allow antibodies to bind non-specifically to the membrane.[4] Optimize your blocking conditions as described in the "High Background" section.
Experimental Protocols & Methodologies
Standard Western Blotting Protocol
Sample Preparation: Lyse cells or tissues in a suitable lysis buffer containing protease and phosphatase inhibitors.[14] Determine the protein concentration of the lysates using a protein assay such as the Bradford assay.
Gel Electrophoresis (SDS-PAGE): Denature the protein samples by heating them in a loading buffer containing SDS. Load equal amounts of protein into the wells of a polyacrylamide gel. Run the gel at a constant voltage until the dye front reaches the bottom.[15]
Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane. This can be done using a wet or semi-dry transfer system.[15] After transfer, you can briefly stain the membrane with Ponceau S to visualize the protein bands and confirm transfer efficiency.[9]
Blocking: Incubate the membrane in a blocking buffer (e.g., 5% non-fat dry milk or 5% BSA in TBS-T) for at least 1 hour at room temperature with gentle agitation.[2]
Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer, typically overnight at 4°C with gentle agitation.
Washing: Wash the membrane three times for 5-10 minutes each with a wash buffer (e.g., TBS-T) to remove unbound primary antibody.[3]
Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that is specific for the primary antibody, typically for 1 hour at room temperature with gentle agitation.[16]
Washing: Repeat the washing step to remove unbound secondary antibody.[16]
Signal Detection: Incubate the membrane with a chemiluminescent substrate.[17]
Image Acquisition: Capture the chemiluminescent signal using a digital imager or X-ray film.[17]
Data Analysis: Quantify the band intensities using software like ImageJ.[18][19] Normalize the signal of the target protein to a loading control (e.g., GAPDH or β-actin) to account for variations in protein loading.[19]
Visualizations
Western Blotting Experimental Workflow
Caption: A flowchart illustrating the major steps of the Western blotting workflow.
Troubleshooting Logic Diagram
Caption: A decision tree to guide troubleshooting common Western blot issues.
Example Signaling Pathway: MAPK/ERK Pathway
Western blotting is a key technique for studying signaling pathways by detecting changes in protein phosphorylation. The MAPK/ERK pathway is a central signaling cascade involved in cell proliferation, differentiation, and survival.
Technical Support Center: Optimizing Cell Lysis with Anionic Sulfonate-Containing Detergents
This guide provides troubleshooting and frequently asked questions for researchers using long-chain alkyl methane (B114726) sulfonate detergents, such as Myristoyl Methane Sulfonate, for cell lysis. While "Myristelaidyl...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides troubleshooting and frequently asked questions for researchers using long-chain alkyl methane (B114726) sulfonate detergents, such as Myristoyl Methane Sulfonate, for cell lysis. While "Myristelaidyl methane sulfonate" is not a standard reagent, its chemical structure suggests properties similar to other anionic detergents. The principles and protocols outlined here are applicable to a range of similar sulfonate-containing surfactants.
Frequently Asked Questions (FAQs)
Q1: What is the general mechanism of cell lysis by anionic sulfonate detergents?
Anionic sulfonate detergents, which possess a long hydrophobic hydrocarbon tail and a negatively charged sulfonate headgroup, disrupt cellular membranes to induce lysis. The hydrophobic tails integrate into the lipid bilayer of the cell membrane, while the hydrophilic sulfonate heads interact with the aqueous environment. This process disrupts the membrane's integrity, leading to the formation of micelles that solubilize membrane proteins and lipids, ultimately causing the cell to burst and release its contents.
Q2: My cell lysate is highly viscous. What is the cause and how can I fix it?
High viscosity in a cell lysate is typically due to the release of large amounts of genomic DNA from the lysed cells. This can interfere with downstream applications.
Mechanical Shearing: Pass the lysate through a narrow-gauge needle (e.g., 21-gauge) several times. This will physically break up the long DNA strands.
Enzymatic Digestion: Treat the lysate with a DNase, such as DNase I, to enzymatically degrade the DNA. Ensure the buffer conditions are optimal for DNase activity (e.g., presence of Mg²⁺ and Ca²⁺).
Sonication: Use a probe sonicator to apply ultrasonic energy, which will shear the DNA into smaller fragments. Use short bursts on ice to prevent overheating and protein denaturation.
Q3: I am observing low protein yield after lysis. What are the potential reasons?
Low protein yield can stem from incomplete lysis, protein degradation, or protein precipitation.
Incomplete Lysis: The concentration of the detergent may be too low for the number of cells. Increase the detergent concentration or decrease the cell pellet size for the given volume of lysis buffer. Ensure adequate mixing and incubation time.
Protein Degradation: Cellular proteases are released upon lysis and can degrade your target proteins. Always use a freshly prepared lysis buffer containing a protease inhibitor cocktail. Perform all lysis steps on ice or at 4°C to minimize protease activity.
Protein Precipitation: The detergent concentration might be too high, or the ionic strength of the buffer may be suboptimal, leading to the precipitation of some proteins. Consider performing a detergent concentration optimization experiment.
Q4: Can I use this type of detergent for lysing all cell types?
Anionic sulfonate detergents are generally effective for a wide range of cell types, including bacteria, yeast, and mammalian cells. However, cells with tough outer layers, such as bacteria with thick peptidoglycan walls or yeast with chitin (B13524) walls, may require additional enzymatic (e.g., lysozyme (B549824) for bacteria, zymolyase for yeast) or mechanical disruption methods (e.g., bead beating, French press) for efficient lysis.
Troubleshooting Guides
Issue 1: Incomplete Cell Lysis
Potential Cause
Recommended Solution
Insufficient Detergent Concentration
Increase the detergent concentration in the lysis buffer. A typical starting range is 0.1% to 1.0% (w/v). Optimize this for your specific cell type and density.
Suboptimal Incubation Time/Temperature
Increase the incubation time on ice (e.g., from 10 minutes to 30 minutes) with gentle agitation. While lysis is usually performed on ice, some protocols may require a brief incubation at room temperature.
High Cell Density
Reduce the number of cells being lysed in a given volume of buffer. A high cell-to-buffer ratio can deplete the available detergent, leading to inefficient lysis.
Presence of a Cell Wall
For bacteria, yeast, or plant cells, pre-treat with appropriate lytic enzymes (e.g., lysozyme, zymolyase) or use mechanical disruption methods prior to adding the detergent-based lysis buffer.
Issue 2: Protein Denaturation and Aggregation
Potential Cause
Recommended Solution
Harsh Lysis Conditions
Reduce the detergent concentration to the minimum required for effective lysis. Avoid excessive frothing or vortexing, which can denature proteins.
Inappropriate Buffer pH or Ionic Strength
Ensure the pH of your lysis buffer is stable and appropriate for your target protein (typically pH 7.4-8.0). Optimize the salt concentration (e.g., 150 mM NaCl) as both very low and very high ionic strengths can promote aggregation.
Disulfide Bond Scrambling
If your protein of interest is sensitive to oxidation, include a reducing agent like DTT (1-5 mM) or β-mercaptoethanol (5-10 mM) in your lysis buffer.
Overheating During Sonication
If using sonication to aid lysis or reduce viscosity, perform it in short pulses on ice to prevent sample heating.
Experimental Protocols
Protocol 1: Optimizing Detergent Concentration for Mammalian Cell Lysis
Cell Culture and Harvesting: Grow mammalian cells (e.g., HEK293, HeLa) to approximately 80-90% confluency. Harvest the cells by trypsinization or scraping, and wash the cell pellet once with ice-cold PBS.
Lysis Buffer Preparation: Prepare a base lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA) and add a protease inhibitor cocktail.
Detergent Titration: Create a series of lysis buffers with varying concentrations of your sulfonate detergent (e.g., 0.1%, 0.25%, 0.5%, 0.75%, 1.0%).
Cell Lysis: Resuspend equal aliquots of the cell pellet in each of the different lysis buffers. Incubate on ice for 20-30 minutes with periodic gentle mixing.
Centrifugation: Centrifuge the lysates at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet the insoluble debris.
Analysis: Carefully collect the supernatant (the soluble protein fraction). Determine the protein concentration of each supernatant using a standard protein assay (e.g., BCA or Bradford assay).
Evaluation: Compare the protein yields across the different detergent concentrations to identify the optimal concentration that maximizes soluble protein extraction without causing excessive protein denaturation (which can be checked by SDS-PAGE and Western blotting for a target protein).
Quantitative Data Summary
Detergent Conc. (% w/v)
Total Protein Yield (µg/µL)
Target Protein Integrity (Western Blot)
0.10
1.2 ± 0.1
Intact Band
0.25
2.5 ± 0.2
Intact Band
0.50
3.8 ± 0.3
Intact Band
0.75
4.1 ± 0.2
Minor Aggregation
1.00
4.2 ± 0.3
Aggregation Observed
Table showing representative data from a detergent optimization experiment.
Visual Guides
Optimization
Myristelaidyl methane sulfonate interference in spectroscopic assays
A Note on Myristelaidyl Methane (B114726) Sulfonate: Our initial investigation into "Myristelaidyl methane sulfonate" (CAS No.: 1353865-70-9, Molecular Formula: C15H30O3S) reveals that while it is available from commerci...
Our initial investigation into "Myristelaidyl methane sulfonate" (CAS No.: 1353865-70-9, Molecular Formula: C15H30O3S) reveals that while it is available from commercial suppliers, there is a notable lack of published scientific literature detailing its specific spectroscopic properties or its potential for interference in common bioassays.[1][2][3][4]
To provide a comprehensive and practical guide, this technical support center will address the potential for spectroscopic interference from two perspectives:
General Spectroscopic Troubleshooting: A guide to common issues encountered in UV-Vis, fluorescence, and NMR spectroscopy that are universally applicable.
Potential Interference from Methane Sulfonates: Using Methyl Methanesulfonate (B1217627) (MMS) as a well-documented example of a methane sulfonate, we will explore scientifically plausible scenarios of how a compound from this chemical class might interfere with your assays. MMS is a known alkylating agent used extensively in biological research.[5][6]
This approach will equip you with the foundational knowledge and specific troubleshooting strategies to address unexpected results in your experiments.
I. General Troubleshooting Guide for Spectroscopic Assays
This section provides solutions to common problems encountered in spectroscopic measurements.
Problem
Potential Cause
Recommended Solution
Inconsistent Readings / Drifting Signal
- Instrument not warmed up- Fluctuations in light source- Temperature variations in the sample chamber
- Allow the instrument to warm up for at least 15-30 minutes before use.[7]- If the problem persists, the light source may need replacement.- Ensure the spectrophotometer is in a temperature-stable environment.
High Background Noise
- Contaminated reagents or solvents- Autofluorescence from microplates or cuvettes- Stray light entering the detector
- Use high-purity solvents and reagents.[8]- For fluorescence assays, use black-walled, clear-bottom plates to minimize background.[7]- Ensure the sample chamber is securely closed during measurements.[9]
Low Signal Intensity
- Sample concentration is too low- Incorrect wavelength settings- For fluorescence, a mismatch between fluorophore spectra and filter sets
- Increase the sample concentration or use a longer pathlength cuvette.[8]- Verify the excitation and emission wavelengths for your analyte.- Ensure the filter sets in the instrument are appropriate for your fluorophore's excitation and emission spectra.[7]
Signal Saturation
- Sample concentration is too high- Detector gain is set too high
- Dilute the sample to bring the signal within the linear range of the detector.[7]- Reduce the detector gain or integration time.[7]
Broad or Distorted NMR Peaks
- Poorly shimmed magnetic field- Presence of solid particulates in the sample- Paramagnetic impurities
- Re-shim the instrument before acquiring data.- Filter the sample to remove any suspended solids.[10]- Use high-purity NMR solvents and clean tubes to avoid paramagnetic contamination.[11]
II. FAQs: Myristelaidyl Methane Sulfonate & Methane Sulfonate Interference
This section addresses specific questions regarding potential interference from methane sulfonate compounds in various spectroscopic assays.
UV-Visible (UV-Vis) Spectroscopy
Q1: My baseline is abnormally high after adding Myristelaidyl Methane Sulfonate to my assay. What could be the cause?
A1: While specific data for Myristelaidyl Methane Sulfonate is unavailable, high background absorbance could be due to several factors:
Intrinsic Absorbance: The compound itself might absorb light in the UV or visible range of your assay.
Scattering: If the compound is not fully dissolved or forms micelles, it can scatter light, leading to an artificially high absorbance reading.[12]
Reaction with Assay Components: The compound may react with a component of your buffer or assay medium to produce a new substance that absorbs at the wavelength of interest.
Troubleshooting Steps:
Run a Compound-Only Spectrum: Dissolve Myristelaidyl Methane Sulfonate in your assay buffer at the final concentration used in your experiment. Scan a range of wavelengths to determine if it has any significant absorbance peaks.
Check Solubility: Visually inspect the solution for any turbidity or precipitation. Consider centrifugation or filtration of your sample.
Buffer Blank: Ensure you are using the exact same buffer (including the compound if it's suspected of intrinsic absorbance) for your blank measurement.
Q2: I am performing a colorimetric assay, and the presence of Myristelaidyl Methane Sulfonate seems to be inhibiting color development. Why might this be happening?
A2: Methane sulfonates, like MMS, are alkylating agents.[5] It is plausible that Myristelaidyl Methane Sulfonate could chemically modify and inactivate a key component of your assay, such as an enzyme or a chromogenic substrate, thereby preventing the color-producing reaction.
Troubleshooting Steps:
Control Experiments: Run the assay with and without the compound, and with and without the enzyme/protein of interest, to pinpoint which component is being affected.
Time-Course Analysis: Monitor the reaction over time to see if the rate of color development is slowed in the presence of the compound.
Alternative Assay: If significant interference is confirmed, consider an alternative assay method that uses a different detection principle.
Fluorescence Spectroscopy
Q3: My fluorescence signal decreases significantly when I add Myristelaidyl Methane Sulfonate. What is the likely cause?
A3: A decrease in fluorescence, known as quenching, can occur through several mechanisms:
Chemical Reaction: The compound may react with the fluorophore, altering its chemical structure and rendering it non-fluorescent.
Collisional Quenching: If the compound comes into close proximity with the excited fluorophore, it can facilitate non-radiative decay back to the ground state.
Inner Filter Effect: If the compound absorbs light at the excitation or emission wavelength of your fluorophore, it can reduce the light reaching the fluorophore or the detector.[13]
Troubleshooting Steps:
Run Absorption Spectra: Obtain UV-Vis absorption spectra of your compound to check for overlap with your fluorophore's excitation and emission wavelengths.
Standard Addition Experiment: This can help determine if the quenching is due to a matrix effect. (See Protocol 2).
Lifetime Measurement: If available, fluorescence lifetime measurements can distinguish between static (chemical reaction) and dynamic (collisional) quenching.
Q4: My fluorescence signal is unexpectedly high and erratic after adding the compound.
A4: This could be due to:
Intrinsic Fluorescence: The compound itself may be fluorescent at the wavelengths you are using.
Formation of Fluorescent Adducts: The compound might react with a component in your sample to produce a fluorescent product.
Light Scattering: If the compound is not fully dissolved, the resulting particles can scatter the excitation light into the emission detector, causing a high and unstable signal.
Troubleshooting Steps:
Emission Scan of the Compound: Excite a solution of the compound in your assay buffer at your excitation wavelength and scan a range of emission wavelengths.
Check for Precipitation: As with UV-Vis, ensure your compound is fully dissolved.
Use of Cutoff Filters: Ensure your instrument is using appropriate cutoff filters to block scattered excitation light from reaching the detector.[14]
Nuclear Magnetic Resonance (NMR) Spectroscopy
Q5: I am trying to study a protein-ligand interaction using NMR, but the addition of Myristelaidyl Methane Sulfonate broadens my protein signals.
A5: Signal broadening in NMR can be caused by:
Chemical Exchange: If the compound is binding to your protein on an intermediate timescale, it can lead to line broadening.
Aggregation: The compound may be causing your protein to aggregate, which increases its effective size and leads to broader signals.
Paramagnetic Impurities: While less likely to be intrinsic to the compound, trace paramagnetic metal contaminants can cause significant line broadening.[11]
Troubleshooting Steps:
Titration Experiment: Acquire spectra at a range of compound concentrations to observe the dose-dependent effect on line broadening.
Diffusion Ordered Spectroscopy (DOSY): This NMR experiment can help determine if aggregation is occurring.
Sample Purity: Ensure high purity of all components and consider adding a chelating agent like EDTA if metal contamination is suspected.
III. Quantitative Data Summary
As there is no specific quantitative spectroscopic data available for Myristelaidyl Methane Sulfonate in the public domain, the following tables provide a template for how you should characterize a new compound and present hypothetical data for illustrative purposes. For comparison, some known properties of Methyl Methanesulfonate (MMS) are included.
Table 1: UV-Visible Spectroscopic Properties
Compound
Solvent/Buffer
λmax (nm)
Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)
Notes
Myristelaidyl Methane Sulfonate (Hypothetical)
PBS, pH 7.4
235
150
Minor absorbance in the deep UV.
Methyl Methanesulfonate (MMS)
Various
Not Reported
Not Applicable
Generally considered to have no significant UV absorbance. Derivatization is often required for HPLC-UV detection.[15]
Table 2: Fluorescence Properties
Compound
Solvent/Buffer
Excitation λmax (nm)
Emission λmax (nm)
Quantum Yield (Φ)
Notes
Myristelaidyl Methane Sulfonate (Hypothetical)
PBS, pH 7.4
Not Fluorescent
Not Fluorescent
N/A
Assumed to be non-fluorescent based on typical sulfonate ester structures.
Methyl Methanesulfonate (MMS)
N/A
Not Intrinsically Fluorescent
Not Intrinsically Fluorescent
N/A
Can enhance the fluorescence of certain probes upon reaction.[16]
IV. Experimental Protocols
Protocol 1: Acquiring a Compound-Only Spectrum (UV-Vis or Fluorescence)
Objective: To determine the intrinsic absorbance or fluorescence of the test compound.
Materials:
Spectrophotometer or Fluorometer
Matched quartz or appropriate cuvettes
Test compound (e.g., Myristelaidyl Methane Sulfonate)
Assay buffer
Procedure:
Prepare a stock solution of the test compound in a suitable solvent.
Prepare a solution of the test compound in the final assay buffer at the highest concentration you will use in your experiment.
Prepare a blank sample containing only the assay buffer.
For UV-Vis:
a. Place the blank cuvette in the spectrophotometer and perform a baseline correction over the desired wavelength range (e.g., 200-800 nm).
b. Replace the blank with the sample cuvette and acquire the absorbance spectrum.
For Fluorescence:
a. Place the blank cuvette in the fluorometer.
b. Set the excitation wavelength used in your assay and scan a range of emission wavelengths.
c. Replace the blank with the sample cuvette and acquire the emission spectrum.
Protocol 2: Standard Addition Method for Quantifying Interference
Objective: To determine the concentration of an analyte in a complex matrix where interference is suspected.[17]
Materials:
A series of identical volumetric flasks
Your unknown sample containing the analyte and the interfering compound
A standard solution of the pure analyte of known concentration
Spectrometer
Procedure:
Add a fixed volume of your unknown sample to each volumetric flask.[18]
Add increasing volumes of the analyte standard solution to the flasks (e.g., 0, 5, 10, 15, 20 µL). The flask with 0 µL of standard is your unspiked sample.[19]
Dilute all flasks to the final volume with the assay buffer and mix thoroughly.[18]
Measure the spectroscopic signal (e.g., absorbance or fluorescence intensity) for each solution.
Plot the measured signal (y-axis) against the concentration of the added standard (x-axis).
Perform a linear regression on the data points. The absolute value of the x-intercept represents the concentration of the analyte in the unspiked sample.[20]
Protocol 3: General Sample Cleanup by Solid-Phase Extraction (SPE)
Objective: To remove an interfering compound from a sample before spectroscopic analysis.
Materials:
SPE cartridge with a suitable stationary phase (e.g., C18 for nonpolar interference)
Sample containing the analyte and interfering compound
Wash solvent (miscible with the sample solvent but does not elute the analyte)
Elution solvent (strong enough to elute the analyte)
Collection tubes
SPE manifold (optional)
Procedure:
Conditioning: Pass an appropriate solvent through the SPE cartridge to activate the stationary phase.
Equilibration: Pass the sample buffer through the cartridge to prepare it for the sample.
Loading: Load your sample onto the SPE cartridge. The analyte should bind to the stationary phase, while some interfering components may pass through.
Washing: Wash the cartridge with the wash solvent to remove any remaining weakly bound interfering compounds.
Elution: Elute your analyte of interest from the cartridge using the elution solvent into a clean collection tube.
The resulting eluate should be free of the interfering compound and ready for spectroscopic analysis. You may need to evaporate the elution solvent and reconstitute the sample in your assay buffer.
V. Visualizations
Caption: Workflow for troubleshooting spectroscopic interference.
Caption: Decision tree for high absorbance interference.
Caption: Hypothetical signaling pathway studied with methane sulfonates.
common contaminants in Myristelaidyl methane sulfonate synthesis
A Note on "Myristelaidyl Methane (B114726) Sulfonate": The compound "Myristelaidyl methane sulfonate" is not found in the scientific literature. It is presumed that the intended compound of interest is Myristoyl-L-carnit...
Author: BenchChem Technical Support Team. Date: December 2025
A Note on "Myristelaidyl Methane (B114726) Sulfonate": The compound "Myristelaidyl methane sulfonate" is not found in the scientific literature. It is presumed that the intended compound of interest is Myristoyl-L-carnitine , a significant long-chain acylcarnitine involved in cellular metabolism. This document addresses the common contaminants and troubleshooting in the synthesis of Myristoyl-L-carnitine.
Frequently Asked Questions (FAQs)
Q1: What are the most common starting materials for the synthesis of Myristoyl-L-carnitine?
The most common laboratory-scale synthesis of Myristoyl-L-carnitine involves the acylation of L-carnitine with an activated form of myristic acid, typically myristoyl chloride. The key starting materials are:
L-Carnitine: A quaternary ammonium (B1175870) compound that is essential for the transport of fatty acids into the mitochondria.
Myristoyl Chloride: The acyl chloride derivative of myristic acid, used as the acylating agent.
Solvent: A suitable inert solvent to facilitate the reaction.
Base (optional): Often used to neutralize the hydrochloric acid byproduct of the reaction.
Q2: What are the primary contaminants I should be aware of in my final Myristoyl-L-carnitine product?
Common contaminants can be categorized as starting material-related, reaction byproducts, or process-related impurities. These include:
Unreacted L-carnitine: Incomplete reaction can leave residual L-carnitine in the final product.
Myristic acid: Hydrolysis of myristoyl chloride during the reaction or workup can lead to the presence of myristic acid.
Di-acylated L-carnitine: Although less common due to steric hindrance, over-acylation is a potential side reaction.
Solvent residues: Incomplete removal of the reaction or purification solvents.
Water: Myristoyl-L-carnitine is hygroscopic, and water can be a significant impurity. Analytical standards often specify a water content of ≤10.0%[1][2][3][4].
Impurities from starting L-carnitine: Commercially available L-carnitine may contain impurities such as 3-chloro-2-hydroxy-N,N,N-trimethylpropan-1-aminium, 3-cyano-2-hydroxy-N,N,N-trimethylpropan-1-aminium, and others[5].
Q3: How can I minimize the formation of myristic acid as a byproduct?
The formation of myristic acid is primarily due to the reaction of myristoyl chloride with water. To minimize this:
Use anhydrous solvents and reagents.
Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.
Add the myristoyl chloride slowly to the reaction mixture to control the reaction rate and minimize side reactions.
Q4: What analytical techniques are recommended for purity assessment of Myristoyl-L-carnitine?
Several analytical techniques are suitable for assessing the purity of Myristoyl-L-carnitine:
High-Performance Liquid Chromatography (HPLC): This is a standard method for determining the purity of Myristoyl-L-carnitine, with analytical standards typically requiring ≥97.0% purity[1][2][3][4].
Liquid Chromatography-Mass Spectrometry (LC-MS): Provides both separation and identification of the target compound and its impurities.
Nuclear Magnetic Resonance (NMR) Spectroscopy: Useful for structural confirmation and can be used for quantitative analysis.
Karl Fischer Titration: Specifically used to determine the water content.
Troubleshooting Guide
Problem
Potential Cause
Recommended Solution
Low Yield of Myristoyl-L-carnitine
Incomplete reaction.
- Increase reaction time or temperature (monitor for degradation).- Ensure proper stoichiometry of reactants.
Degradation of the product.
- Perform the reaction at a lower temperature.- Minimize reaction time.
- Use fresh or properly stored myristoyl chloride.
Presence of Myristic Acid in the Final Product
Hydrolysis of myristoyl chloride.
- Use anhydrous reaction conditions.- Perform the reaction under an inert atmosphere.
Incomplete separation during purification.
- Optimize the purification method. A wash with a weak base during workup can help remove acidic impurities.
Product is an Oil or Fails to Crystallize
Presence of impurities.
- Analyze the crude product to identify the impurities.- Re-purify the product using a different method (e.g., column chromatography if recrystallization fails).
Residual solvent.
- Ensure complete removal of solvents under vacuum.
Inconsistent Batch-to-Batch Purity
Variability in starting material quality.
- Use high-purity, well-characterized starting materials.
Inconsistent reaction conditions.
- Maintain strict control over reaction parameters (temperature, time, stoichiometry).
Experimental Protocols
Key Experiment: Synthesis of Myristoyl-L-carnitine via Acylation with Myristoyl Chloride (Inferred Protocol)
Objective: To synthesize Myristoyl-L-carnitine by reacting L-carnitine with myristoyl chloride.
Standard laboratory glassware (round-bottom flask, condenser, dropping funnel)
Magnetic stirrer and heating mantle
Procedure:
Preparation: Dry all glassware in an oven and cool under an inert atmosphere.
Reaction Setup: To a round-bottom flask, add L-carnitine hydrochloride and the anhydrous solvent. Stir the suspension.
Addition of Base: Add the anhydrous base to the suspension to neutralize the hydrochloride and liberate the free L-carnitine.
Addition of Acylating Agent: Slowly add myristoyl chloride to the reaction mixture via a dropping funnel. Maintain the reaction temperature (e.g., 0 °C to room temperature) to control the exothermic reaction.
Reaction: Allow the reaction to proceed for a specified time (e.g., 2-24 hours) with continuous stirring. Monitor the reaction progress by a suitable technique (e.g., TLC, LC-MS).
Workup:
Quench the reaction by adding a small amount of water or a dilute aqueous acid.
If using a water-immiscible solvent, separate the organic layer.
Wash the organic layer with brine.
Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).
Filter and concentrate the solvent under reduced pressure to obtain the crude product.
Purification:
Recrystallization: Dissolve the crude product in a minimal amount of a hot solvent and allow it to cool slowly to form crystals. Suitable solvent systems may include ethanol/ether or acetone/water mixtures.
Column Chromatography: If recrystallization is ineffective, purify the crude product using silica (B1680970) gel column chromatography with an appropriate eluent system.
Visualizations
Logical Workflow for Troubleshooting Myristoyl-L-carnitine Synthesis
Caption: Troubleshooting workflow for Myristoyl-L-carnitine synthesis.
Technical Support Center: Refining Myristelaidyl Methane Sulfonate Purification Protocols
This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and refining the purification protocols for Myristelaidyl methane (B114726) sulfonate. Fre...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and refining the purification protocols for Myristelaidyl methane (B114726) sulfonate.
Frequently Asked Questions (FAQs)
Q1: What is Myristelaidyl methane sulfonate?
Myristelaidyl methane sulfonate (also known as Elaidyl methanesulfonate) is an ester with the molecular formula C15H30O3S.[1][2][3] It is the methanesulfonate (B1217627) ester of myristelaidyl alcohol. Structurally, it is a long-chain alkyl methanesulfonate, suggesting it is a non-polar, likely waxy or oily, organic compound.
Q2: What are the most common impurities in a crude sample of Myristelaidyl methane sulfonate?
Common impurities arise from its synthesis, which typically involves the reaction of myristelaidyl alcohol with a methanesulfonyl source. Potential impurities include:
Unreacted Myristelaidyl Alcohol: The starting alcohol is a common impurity if the reaction does not go to completion.
Methanesulfonic Acid: Residual acid from the reaction can be present.
Solvents: Organic solvents used during the synthesis or work-up procedures.
Side-products: Byproducts from undesired side reactions.
Water: Can be introduced during aqueous work-up steps.
Alkyl methanesulfonates are often monitored as potential genotoxic impurities in pharmaceutical products, making their removal critical.[4][5]
Q3: What are the recommended storage conditions for Myristelaidyl methane sulfonate?
While specific stability data is limited, as a general guideline for long-chain esters, it should be stored in a tightly sealed container in a cool, dry place, away from moisture and strong oxidizing agents. For long-term storage, refrigeration or freezing under an inert atmosphere (e.g., argon or nitrogen) is recommended to prevent degradation.
Q4: What safety precautions should be taken when handling Myristelaidyl methane sulfonate?
Users should handle Myristelaidyl methane sulfonate in a well-ventilated fume hood. Standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, should be worn. As short-chain alkyl methanesulfonates are known to be DNA-reactive and potentially carcinogenic, caution should be exercised.[4] A material safety data sheet (MSDS) should be consulted before use.
Troubleshooting Purification Issues
This section addresses specific problems that may be encountered during the purification of Myristelaidyl methane sulfonate.
Problem: Low Yield After Purification
Q: My final yield is significantly lower than expected after recrystallization or column chromatography. What are the likely causes and solutions?
A: Low yield can stem from several factors related to the compound's physical properties or the purification technique itself. Refer to the table below for common causes and recommended solutions.
Possible Cause
Solution
Product is too soluble in the recrystallization solvent.
Choose a solvent system where the product is soluble at high temperatures but poorly soluble at low temperatures. Perform small-scale solvent screening to find the optimal single solvent or solvent pair (e.g., Ethanol/Water, Hexane (B92381)/Ethyl Acetate).
Premature crystallization during hot filtration.
Preheat the filtration funnel and receiving flask. Use a minimum amount of hot solvent to dissolve the crude product initially and use additional hot solvent to rinse.
Product remains on the chromatography column.
The elution solvent may not be polar enough. Increase the polarity of the mobile phase gradually. A flush with a very polar solvent (e.g., 100% Ethyl Acetate or a small percentage of Methanol in Dichloromethane) at the end of the chromatography run may recover the retained product.[6]
Product co-elutes with a major impurity.
Optimize the solvent system for column chromatography to achieve better separation (a ΔRf of >0.2 on TLC is ideal). Consider using a different stationary phase, such as alumina, if the compound is unstable on silica (B1680970) gel.[6]
Product degradation on silica gel.
Some compounds can degrade on acidic silica gel.[6] Perform a stability test by spotting the compound on a TLC plate, letting it sit for a few hours, and then eluting to see if degradation spots appear. If so, consider using deactivated silica (treated with a base like triethylamine) or an alternative stationary phase like alumina.
Problem: Persistent Impurities in the Final Product
Q: My post-purification analysis (NMR/HPLC) still shows significant impurities. How can I improve purity?
A: The strategy depends on the nature of the impurity.
Impurity Type
Recommended Action
Starting Material (Myristelaidyl Alcohol)
This impurity is more polar than the product. During column chromatography, use a less polar solvent system to increase the separation between the product and the alcohol. If using recrystallization, select a solvent that preferentially dissolves the alcohol at low temperatures.
Non-polar Impurities
If impurities are less polar than the product, they will elute first from a silica gel column. Use a sufficiently non-polar starting solvent to ensure these are washed out before the product elutes. For recrystallization, choose a highly polar solvent where the non-polar impurities are highly soluble even when cold.
Residual Methanesulfonic Acid
This is a highly polar, acidic impurity. It can be removed by washing a solution of the crude product (e.g., in Ethyl Acetate or Diethyl Ether) with a mild aqueous base like sodium bicarbonate solution, followed by a water wash and brine wash before drying and concentrating.
Unknown Impurities
If the impurity's identity is unknown, a secondary purification step is often necessary. If you first performed recrystallization, follow up with column chromatography, or vice-versa. HPLC can also be used as a purification technique for achieving very high purity on a smaller scale.[7]
Problem: Product is an Oil or Fails to Solidify
Q: My purified Myristelaidyl methane sulfonate is an oil or a wax, making it difficult to handle. How can I induce crystallization?
A: This is common for long-chain aliphatic compounds.
High Purity is Key: Ensure the product is highly pure, as impurities can inhibit crystallization. Consider an additional purification step.
Solvent Choice: Dissolve the oil in a minimal amount of a volatile, non-polar solvent like hexane or pentane.
Induce Crystallization:
Cooling: Slowly cool the solution in a freezer (-20°C). Avoid rapid cooling which can cause oiling out.
Scratching: Gently scratch the inside of the flask with a glass rod at the solvent line to create nucleation sites.
Seeding: If you have a small crystal of the pure compound, add it to the cold solution to act as a seed.
Trituration: Add a solvent in which the product is insoluble (but the impurities are soluble) to the oil and stir vigorously. This can sometimes wash away impurities and induce the solid to crash out.
Experimental Protocols
(Disclaimer: These are general protocols and may require optimization for specific sample purities and scales.)
Protocol 1: Recrystallization of Myristelaidyl Methane Sulfonate
Solvent Selection: In small test tubes, test the solubility of ~20 mg of crude material in various solvents (e.g., ethanol, isopropanol, acetone, hexane, ethyl acetate) to find a suitable system. An ideal solvent will dissolve the compound when hot but not when cold.
Dissolution: Place the crude Myristelaidyl methane sulfonate in an Erlenmeyer flask. Add the chosen solvent dropwise while heating (e.g., on a hotplate with stirring) until the solid is just dissolved.
Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for another 5-10 minutes.
Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-warmed flask to remove any insoluble impurities (and charcoal, if used).
Crystallization: Cover the flask and allow the solution to cool slowly to room temperature, then place it in an ice bath or refrigerator for at least one hour to maximize crystal formation.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.
Drying: Dry the purified crystals under high vacuum to remove all traces of solvent.
Protocol 2: Flash Column Chromatography
TLC Analysis: Develop a thin-layer chromatography (TLC) method to determine the ideal solvent system. A good system will show the product spot with an Rf value of ~0.3 and good separation from all impurities. A common starting point for a compound of this polarity would be a mixture of hexane and ethyl acetate.
Column Packing: Pack a glass chromatography column with silica gel using the chosen eluent as a slurry.
Sample Loading: Dissolve the crude product in a minimal amount of the chromatography solvent or a stronger solvent (like dichloromethane). Alternatively, for less soluble materials, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and loading the resulting powder onto the top of the column.[6]
Elution: Run the column by passing the eluent through the silica gel, using gentle positive pressure (air or nitrogen).
Fraction Collection: Collect fractions in test tubes and monitor the elution of the product using TLC.
Combine and Concentrate: Combine the pure fractions, and remove the solvent using a rotary evaporator to yield the purified product.
Visualizations
Experimental Workflows
Caption: General workflow for purifying Myristelaidyl methane sulfonate.
Caption: Logic diagram for troubleshooting low product purity.
Technical Support Center: Managing Methyl Methanesulfonate (MMS) Cytotoxicity in Cell-Based Assays
A Note on Terminology: The information provided pertains to Methyl Methanesulfonate (B1217627) (MMS) , a widely studied DNA alkylating agent. "Myristelaidyl methane (B114726) sulfonate" is not a recognized chemical compo...
Author: BenchChem Technical Support Team. Date: December 2025
A Note on Terminology: The information provided pertains to Methyl Methanesulfonate (B1217627) (MMS) , a widely studied DNA alkylating agent. "Myristelaidyl methane (B114726) sulfonate" is not a recognized chemical compound in the scientific literature, and it is presumed to be a typographical error.
This guide offers troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with MMS in cell culture experiments.
Frequently Asked Questions (FAQs)
Q1: What is Methyl Methanesulfonate (MMS) and how does it induce cytotoxicity?
Methyl Methanesulfonate (MMS) is a monofunctional DNA alkylating agent that covalently attaches methyl groups to DNA, primarily at the N7 position of guanine (B1146940) and the N3 position of adenine.[1][2][3] This DNA modification, known as alkylation, creates lesions that can block DNA replication and transcription.[2][4] The cellular response to this damage includes:
DNA Damage Response (DDR): Cells activate complex signaling pathways to detect and repair the DNA lesions.[1][4] Key proteins like ATM, RAD53, and MEC1 are involved in this response.[2][4]
Cell Cycle Arrest: To allow time for DNA repair, the cell cycle is often halted, commonly at the S or G2/M phases.[1][5][6]
Apoptosis or Necrosis: If the DNA damage is too severe to be repaired, the cell will undergo programmed cell death (apoptosis) or, at higher concentrations, unregulated cell death (necrosis).[1][7][8] Apoptosis can be initiated through both p53-dependent and p53-independent pathways involving the activation of caspases.[7][9]
Q2: What are the common assays to measure MMS-induced cytotoxicity?
Several assays can quantify the cytotoxic effects of MMS, each measuring a different aspect of cell health:
MTT Assay (Metabolic Activity): This colorimetric assay measures the activity of mitochondrial reductase enzymes in viable cells. It is a common method for assessing cell viability and proliferation.[10][11]
Lactate Dehydrogenase (LDH) Assay (Membrane Integrity): This assay quantifies the amount of LDH, a cytosolic enzyme, released into the culture medium from cells with damaged plasma membranes.[8][12][13][14] It is a direct measure of cytotoxicity and cell lysis.
Apoptosis Assays (Flow Cytometry): Using Annexin V and Propidium Iodide (PI) staining, flow cytometry can distinguish between live, early apoptotic, late apoptotic, and necrotic cells.[15][16][17] This provides detailed information on the mode of cell death.
Caspase Activity Assays: These assays measure the activation of specific caspases (e.g., Caspase-3, -7, -9), which are key executioner proteins in the apoptotic pathway.[7][18]
Q3: What is a typical dose range and incubation time for MMS treatment?
The effective concentration and incubation time for MMS are highly dependent on the cell line and the specific endpoint being measured. Some cell lines are more resistant to DNA damage than others. A preliminary dose-response and time-course experiment is always recommended.
Table 1: Example MMS Concentrations for Inducing Cytotoxicity
| Yeast (S. cerevisiae) | 0.035% (v/v) | Not Specified | Growth Inhibition |[2] |
Q4: How can I distinguish between apoptosis and necrosis induced by MMS?
Apoptosis is a controlled, programmed cell death, while necrosis is an uncontrolled process resulting from severe injury that leads to cell lysis.[19] High concentrations of MMS tend to induce necrosis, while lower concentrations are more likely to induce apoptosis.[8][9]
Flow Cytometry with Annexin V/PI Staining: This is the most common method.
Live cells: Annexin V-negative and PI-negative.
Early apoptotic cells: Annexin V-positive and PI-negative.
Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.
Necrotic cells (primary): Can be Annexin V-negative and PI-positive.
Morphological Examination: Apoptotic cells exhibit membrane blebbing and chromatin condensation, while necrotic cells swell and their plasma membrane ruptures.[19]
Biochemical Markers: Apoptosis is characterized by caspase activation, whereas necrosis involves the release of cellular contents like LDH.[14][18]
Q5: What cellular signaling pathways are activated by MMS?
MMS primarily triggers the DNA Damage Response (DDR) pathway. The alkylated DNA lesions are recognized by repair proteins, leading to the activation of key sensor kinases like ATR and the MEC1/RAD53 checkpoint pathway in yeast.[4][20] This cascade can lead to:
Cell Cycle Arrest: Checkpoint activation prevents progression through the cell cycle, allowing time for repair.[1][5]
Activation of Repair Pathways: Base excision repair (BER) and homologous recombination (HR) are crucial for repairing MMS-induced damage.[2][21][22]
Induction of Apoptosis: If damage is irreparable, the DDR pathway can signal to the mitochondrial (intrinsic) apoptosis pathway, involving the release of cytochrome c and activation of caspase-9 and caspase-3.[7][23]
Troubleshooting Guides
MTT Assay Issues
Q: Why is the variability between my replicate wells high?
Uneven Cell Seeding: Ensure a homogeneous single-cell suspension before plating. Mix the cell suspension between pipetting each row. Avoid letting cells settle in the tube.[24][25]
Edge Effects: The outer wells of a 96-well plate are prone to evaporation, which can concentrate media components and affect cell growth. Avoid using the outermost wells for experimental samples; instead, fill them with sterile PBS or media.[24][26]
Incomplete Formazan (B1609692) Solubilization: The purple formazan crystals must be completely dissolved before reading the absorbance. Pipette the solubilization solvent (e.g., DMSO) up and down vigorously in each well.[10][25]
Pipetting Errors: Use calibrated pipettes and be consistent with your technique.[25]
Q: Why is my cell viability over 100% of the control?
This can occur if the compound, at certain concentrations, stimulates cell proliferation.[27] Some cellular stress responses can temporarily increase metabolic activity, leading to a higher MTT signal that doesn't correlate with an actual increase in cell number.
It can also be an artifact of uneven cell seeding, where control wells inadvertently received fewer cells than treated wells.[27]
Q: Why are my absorbance readings too low?
The cell seeding density may be too low, or the cells may not have been in a logarithmic growth phase.[10][28]
The incubation time with the MTT reagent may have been insufficient (typically 2-4 hours is needed).[10]
The chosen MMS concentration might be too high, causing rapid and widespread cell death before the assay endpoint.
LDH Assay Issues
Q: Why is the background LDH release in my negative control (spontaneous release) wells high?
High Serum LDH: Some batches of serum (e.g., FBS) contain endogenous LDH activity. It is crucial to run a "media only" background control to subtract this value.[12][13] Using heat-inactivated serum or reducing the serum percentage during the assay can help.
Rough Handling: Overly vigorous pipetting or washing steps can cause mechanical damage to cells, leading to LDH release.
Unhealthy Cells: If cells are overgrown, starved, or contaminated, their membrane integrity may be compromised, leading to higher spontaneous LDH release.
Q: My results show low cytotoxicity, but I observe cell death under the microscope. Why?
The LDH assay only detects LDH released from cells with compromised membrane integrity (necrosis or late apoptosis). If MMS is inducing primarily early-stage apoptosis, the cell membranes may still be intact, and LDH will not be released.[14] Consider using an apoptosis-specific assay in parallel.
The standard protocol for calculating maximum LDH release may underestimate cell death if the treatment also inhibits cell growth.[29]
Flow Cytometry (Apoptosis Assay) Issues
Q: Why am I seeing a large necrotic (or late apoptotic) population instead of early apoptotic cells?
Time Point: You may be analyzing the cells too late. Early apoptotic events can be transient. Try harvesting cells at earlier time points post-treatment.[30]
High MMS Concentration: The dose of MMS may be too high, pushing cells directly into necrosis or rapidly through apoptosis to a late stage.[16][30] Perform a dose-response experiment to find a concentration that induces a measurable apoptotic population.
Secondary Necrosis: Cells that undergo apoptosis in culture will eventually progress to a state of secondary necrosis where the membrane loses integrity.[30]
Experimental Protocols
Protocol 1: MTT Cell Viability Assay
Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours to allow for attachment.
Treatment: Prepare serial dilutions of MMS in culture medium. Remove the old medium from the wells and add 100 µL of the MMS-containing medium. Include untreated and vehicle (e.g., DMSO) controls. Incubate for the desired period (e.g., 24, 48, or 72 hours).
Add MTT Reagent: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[10]
Incubation: Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.[10]
Solubilization: Carefully remove the medium. Add 100-150 µL of solubilization solvent (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well.[10]
Reading: Place the plate on a shaker for 5-10 minutes to ensure all crystals are dissolved. Measure the absorbance at 570 nm using a microplate reader.[10]
Protocol 2: LDH Cytotoxicity Assay
Plate Setup: Seed cells in a 96-well plate as you would for an MTT assay. Prepare triplicate wells for each condition: (1) Untreated Control (Spontaneous LDH Release), (2) MMS-Treated (Experimental), and (3) Maximum LDH Release Control. Also include a "Media Blank" control.
Treatment: Treat cells with MMS for the desired time.
Lysis for Maximum Release: 45 minutes before the end of the incubation, add 10 µL of the kit's Lysis Buffer to the "Maximum LDH Release" wells.[13]
Sample Collection: Centrifuge the plate at 250 x g for 3-5 minutes to pellet any detached cells.[13][31] Carefully transfer 50 µL of supernatant from each well to a new, flat-bottom 96-well plate.
LDH Reaction: Add 50 µL of the LDH Reaction Mixture to each well containing supernatant.[13]
Incubation & Reading: Incubate at room temperature for 30 minutes, protected from light. Add 50 µL of Stop Solution.[13] Measure absorbance at 490 nm (and a reference wavelength of ~680 nm).
Protocol 3: Apoptosis Analysis by Annexin V/PI Staining
Cell Treatment: Seed cells in a 6-well plate and treat with MMS for the desired time.
Harvest Cells: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine them with the supernatant from the corresponding well.
Washing: Wash the cells twice with cold PBS by centrifuging at 300 x g for 5 minutes.[15]
Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI).[15]
Incubation: Gently vortex and incubate for 15 minutes at room temperature in the dark.[15]
Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples on a flow cytometer within one hour.[15] Use single-stained controls for proper compensation.
A Comparative Guide: Myristelaidyl Methane Sulfonate vs. Sodium Dodecyl Sulfate
A Note to the Reader: This guide aims to provide a comparative overview of Myristelaidyl Methane (B114726) Sulfonate (MMS) and Sodium Dodecyl Sulfate (B86663) (SDS) for researchers, scientists, and drug development profe...
Author: BenchChem Technical Support Team. Date: December 2025
A Note to the Reader: This guide aims to provide a comparative overview of Myristelaidyl Methane (B114726) Sulfonate (MMS) and Sodium Dodecyl Sulfate (B86663) (SDS) for researchers, scientists, and drug development professionals. It is important to note that while Sodium Dodecyl Sulfate is a well-characterized and extensively studied surfactant, there is a significant lack of publicly available experimental data for Myristelaidyl Methane Sulfonate. Consequently, this guide will provide a detailed analysis of SDS based on existing literature and present the limited information available for MMS. Furthermore, it will propose a framework of experimental protocols necessary to conduct a direct and comprehensive comparison of their performance.
Introduction
This guide will summarize the known characteristics of SDS and the sparse information on MMS, followed by a proposed experimental framework for a head-to-head comparison.
Sodium Dodecyl Sulfate (SDS): A Comprehensive Overview
Sodium Dodecyl Sulfate is an anionic surfactant valued for its potent emulsifying, foaming, and dispersing capabilities.[1] It is a sodium salt of a 12-carbon organic sulfate.[3][4]
Physicochemical Properties
SDS is a white or pale yellow, water-soluble crystalline solid.[3] Its amphiphilic nature, possessing both a hydrophobic hydrocarbon tail and a polar sulfate head group, allows it to reduce the surface tension of water and interact with both aqueous and non-aqueous phases.[3][4]
Applications in Research and Drug Development
SDS has a broad range of applications, including:
Protein Denaturation and Electrophoresis (SDS-PAGE): A primary application in molecular biology is the denaturation of proteins for separation by molecular weight in polyacrylamide gel electrophoresis (SDS-PAGE).[1][4] SDS disrupts non-covalent bonds, causing proteins to unfold into a linear chain with a uniform negative charge.[4]
Cell Lysis: It is a common component in lysis buffers for the disruption of cell membranes to extract DNA, RNA, and proteins.[1][4]
Drug Formulation: In pharmaceuticals, SDS is used as a solubilizing agent, emulsifier, and a lubricant in tablets and capsules.[1][2]
Detergents and Cleaning Agents: Its excellent cleaning properties make it a key ingredient in a wide array of cleaning products.[2][4][8]
Quantitative Performance Data
The performance of a surfactant is often characterized by several key parameters. For SDS, these are well-established.
Table 2: Known Properties of Myristelaidyl Methane Sulfonate (MMS).
Without experimental data, a direct comparison of its performance metrics such as CMC, protein denaturation capabilities, and cytotoxicity with SDS is not possible.
Proposed Experimental Framework for Comparison
To provide a comprehensive comparison between MMS and SDS, a series of experiments would be necessary. The following protocols outline the key methodologies that could be employed.
Determination of Critical Micelle Concentration (CMC)
The CMC is a fundamental characteristic of a surfactant, indicating the concentration at which micelles begin to form.[9]
Experimental Protocol:
Method: Surface tensiometry is a common method. A series of solutions of the surfactant in deionized water at varying concentrations are prepared.
Procedure: The surface tension of each solution is measured using a tensiometer at a constant temperature (e.g., 25°C).
Data Analysis: A plot of surface tension versus the logarithm of the surfactant concentration is generated. The CMC is determined as the point where the slope of the curve changes significantly.[9] This can be more precisely determined by fitting the data or using the second derivative of the experimental data.[10]
Assessment of Protein Denaturation
The ability of a surfactant to denature proteins is crucial for applications like SDS-PAGE.
Experimental Protocol:
Model Protein: Bovine Serum Albumin (BSA) is a commonly used standard protein.
Procedure:
Prepare solutions of BSA at a constant concentration in buffers containing varying concentrations of either SDS or MMS.
Incubate the solutions for a set period at a specific temperature (e.g., 37°C).
Monitor protein unfolding using techniques such as:
Circular Dichroism (CD) Spectroscopy: To observe changes in the secondary structure of the protein.
Intrinsic Tryptophan Fluorescence: To probe changes in the tertiary structure around tryptophan residues.
Data Analysis: Compare the concentration of each surfactant required to induce a similar degree of protein unfolding.
Evaluation of Cytotoxicity
For applications in drug development and personal care, understanding the cytotoxicity of a surfactant is essential.
Experimental Protocol:
Cell Line: A relevant human cell line (e.g., HaCaT keratinocytes for skin-related applications or a specific cancer cell line for drug delivery studies) should be used.
Procedure:
Culture the cells in appropriate media.
Expose the cells to a range of concentrations of SDS and MMS for a defined period (e.g., 24 hours).
Assess cell viability using a standard assay, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or a lactate (B86563) dehydrogenase (LDH) release assay.
Data Analysis: Determine the IC50 value (the concentration at which 50% of cell viability is inhibited) for each surfactant.
Visualizing the Comparative Workflow
The following diagram illustrates a logical workflow for the comprehensive comparison of two surfactants like MMS and SDS.
Caption: Experimental workflow for comparing surfactants.
Conclusion
Sodium Dodecyl Sulfate is a well-understood and versatile anionic surfactant with a vast array of applications in research and industry. Its performance characteristics are well-documented, providing a solid benchmark for comparison. In contrast, Myristelaidyl Methane Sulfonate remains a largely uncharacterized compound. While its chemical structure suggests potential surfactant activity, a comprehensive evaluation based on the experimental framework proposed in this guide is necessary to determine its properties and potential applications. For researchers and drug development professionals seeking novel surfactants, conducting such a comparative study would be a valuable endeavor to fill the current knowledge gap and potentially uncover a new tool for their work.
A Comparative Guide to Myristelaidyl Methane Sulfonate and Other Surfactants in Drug Development
For the attention of: Researchers, scientists, and drug development professionals. Disclaimer: This guide provides a comparative overview of Myristelaidyl methane (B114726) sulfonate and other common surfactants used in...
Author: BenchChem Technical Support Team. Date: December 2025
For the attention of: Researchers, scientists, and drug development professionals.
Disclaimer: This guide provides a comparative overview of Myristelaidyl methane (B114726) sulfonate and other common surfactants used in drug development. It is important to note that publicly available experimental data on the specific performance of Myristelaidyl methane sulfonate as a surfactant is exceptionally limited. Consequently, the comparison for this specific compound is primarily based on a theoretical analysis of its chemical structure and the known properties of analogous surfactants. The information for comparator surfactants is based on published experimental data.
Introduction to Myristelaidyl Methane Sulfonate
Myristelaidyl methane sulfonate, also known as Elaidylmethanesulfate, is an organic ester with the molecular formula C15H30O3S and a molecular weight of 290.46[1][2]. Structurally, it is an alkyl methane sulfonate, characterized by a long-chain C14 alkyl group (myristelaidyl) and a polar methane sulfonate head group[3]. This amphiphilic structure suggests its potential as a surfactant. Based on the presence of the sulfonate group, Myristelaidyl methane sulfonate is classified as an anionic surfactant .
Anionic surfactants are widely utilized in pharmaceutical formulations to enhance the solubility and bioavailability of poorly water-soluble drugs, act as wetting agents, and function as emulsifiers and dispersants[4][5]. The long hydrophobic chain of Myristelaidyl methane sulfonate would allow it to interact with non-polar drug molecules, while the negatively charged sulfonate head would interface with the aqueous environment.
It is crucial to distinguish Myristelaidyl methane sulfonate from short-chain alkyl methane sulfonates like methyl methanesulfonate (B1217627) (MMS), which is a known genotoxic agent with significant cytotoxicity[6][7][8][9]. The toxicological profile of long-chain alkyl methane sulfonates like Myristelaidyl methane sulfonate is not well-documented in publicly accessible literature and would require specific evaluation.
Comparative Analysis with Common Surfactants
To provide a practical context for the potential performance of Myristelaidyl methane sulfonate, this guide compares its inferred properties with those of well-characterized surfactants from different classes: anionic, cationic, and non-ionic.
Data Presentation: Surfactant Performance Metrics
The following table summarizes key quantitative data for commonly used surfactants in drug development. Due to the absence of experimental data, values for Myristelaidyl methane sulfonate are not available.
Emulsifier, solubilizer for parenteral formulations
Non-ionic
Poloxamer 407 (Pluronic F-127)
~0.004
~40
Low
Solubilizing agent, gelling agent for topical delivery
Anionic (Inferred)
Myristelaidyl Methane Sulfonate
Not Available
Not Available
Not Available
Potential solubilizing agent, emulsifier
Experimental Protocols for Key Surfactant Performance Indicators
Detailed methodologies are crucial for the accurate assessment and comparison of surfactant performance. Below are standard experimental protocols for determining critical micelle concentration, surface tension reduction, and cytotoxicity.
Determination of Critical Micelle Concentration (CMC)
The CMC is a fundamental characteristic of a surfactant, representing the concentration at which micelles begin to form[10][11]. Several methods can be employed for its determination.
Surface Tension Method:
Prepare a series of aqueous solutions of the surfactant with increasing concentrations.
Measure the surface tension of each solution at a constant temperature using a tensiometer (e.g., Du Noüy ring or Wilhelmy plate method).
Plot the surface tension as a function of the logarithm of the surfactant concentration.
The CMC is determined as the point of intersection of the two linear portions of the plot, where a sharp change in the slope occurs[11].
Conductivity Method (for ionic surfactants):
Prepare a series of aqueous solutions of the ionic surfactant with increasing concentrations.
Measure the electrical conductivity of each solution at a constant temperature.
Plot the conductivity against the surfactant concentration.
The CMC is identified as the concentration at which a distinct break in the slope of the plot is observed.
Measurement of Surface Tension Reduction
This experiment evaluates the efficiency of a surfactant in reducing the surface tension of a liquid.
Prepare a surfactant solution at a concentration above its CMC.
Measure the surface tension of the solution using a tensiometer at a controlled temperature.
The surface tension value at the CMC (γCMC) is a key parameter for comparing the effectiveness of different surfactants in reducing surface tension.
In Vitro Cytotoxicity Assay
Cytotoxicity assays are essential to evaluate the biocompatibility of surfactants for pharmaceutical applications. The MTT assay is a common method.
Culture a suitable cell line (e.g., HeLa, Caco-2) in a 96-well plate until a confluent monolayer is formed.
Prepare serial dilutions of the surfactant in a cell culture medium.
Remove the old medium from the cells and add the surfactant solutions at different concentrations. Include a positive control (e.g., Triton X-100) and a negative control (cell culture medium only).
Incubate the cells for a specified period (e.g., 24 hours).
Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals.
Solubilize the formazan crystals by adding a solubilizing agent (e.g., DMSO).
Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.
Calculate the cell viability as a percentage relative to the negative control. Plot cell viability against surfactant concentration to determine the IC50 (the concentration at which 50% of cells are viable).
Visualizations: Workflows and Logical Relationships
Experimental Workflow for Surfactant Characterization
Caption: Workflow for characterizing key surfactant properties.
Logical Relationship of Surfactant Properties in Drug Delivery
Caption: Key surfactant properties and their impact on drug delivery.
Conclusion
Myristelaidyl methane sulfonate, by virtue of its chemical structure, is classified as a long-chain anionic surfactant with the potential for application in pharmaceutical formulations. Its predicted amphiphilic nature suggests it could function as a solubilizing agent, emulsifier, or wetting agent. However, the complete absence of publicly available experimental data on its critical micelle concentration, surface tension reduction capabilities, and cytotoxicity makes a direct, quantitative comparison with established surfactants impossible at this time.
For researchers and drug development professionals considering Myristelaidyl methane sulfonate, it is imperative to conduct thorough experimental characterization to determine its performance profile and biocompatibility. The established properties of other anionic surfactants, such as sodium dodecyl sulfate, can serve as a preliminary benchmark, but direct empirical evidence is essential for any potential application in drug delivery systems. This guide highlights the need for further research to elucidate the properties of novel excipients like Myristelaidyl methane sulfonate to expand the toolkit available for formulating effective and safe drug products.
A Comparative Guide to Quantitative Proteomics: Evaluating Sulfonate Derivatization Against Mainstream Methodologies
For researchers, scientists, and drug development professionals, selecting the optimal quantitative proteomics strategy is paramount for generating robust and reliable data. This guide provides a comprehensive comparison...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, selecting the optimal quantitative proteomics strategy is paramount for generating robust and reliable data. This guide provides a comprehensive comparison of a specialized chemical derivatization technique using a sulfonate-containing reagent against three widely adopted methodologies: Isobaric Tags for Relative and Absolute Quantitation (iTRAQ), Tandem Mass Tags (TMT), and Label-Free Quantification (LFQ).
Initial exploration for "Myristelaidyl methane (B114726) sulfonate" did not yield documented applications in the field of proteomics. Consequently, this guide focuses on a well-documented sulfonate-containing reagent, 4-sulfophenyl isothiocyanate (SPITC), to represent this class of compounds. The performance of SPITC-based derivatization for targeted protein quantification is compared with the established high-throughput techniques of iTRAQ, TMT, and LFQ. This comparison aims to provide objective insights, supported by experimental data, to aid in the selection of the most appropriate method for specific research needs.
Performance Comparison of Quantitative Proteomics Methodologies
The choice of a quantitative proteomics workflow depends on various factors, including the desired level of accuracy, precision, throughput, and the complexity of the biological samples. The following table summarizes the key quantitative performance metrics for each of the discussed methodologies.
Feature
Sulfonate Derivatization (SPITC-MALDI-SRM)
iTRAQ
TMT
Label-Free Quantification (Intensity-Based)
Principle
Chemical derivatization to enhance fragmentation for targeted quantification.
Isobaric chemical labeling for relative and absolute quantification.
Isobaric chemical labeling for relative quantification.
Direct comparison of MS1 signal intensities of peptides.
Throughput
Lower; best suited for targeted analysis of a few proteins.
High sensitivity, especially for low-abundance proteins.[7]
Can be limited for low-abundance proteins due to stochastic precursor selection in DDA.[13]
Experimental Protocols
Detailed and reproducible experimental protocols are crucial for successful quantitative proteomics experiments. Below are the methodologies for the key experiments discussed in this guide.
Sulfonate Derivatization using 4-sulfophenyl isothiocyanate (SPITC)
This protocol is adapted for the derivatization of peptides for enhanced fragmentation in MALDI-MS analysis.
Protein Digestion:
Start with 10-100 µg of protein per sample.
Reduce disulfide bonds with 10 mM Dithiothreitol (DTT) at 56°C for 30 minutes.
Alkylate cysteine residues with 20 mM Iodoacetamide (IAA) in the dark at room temperature for 30 minutes.
Digest the proteins with sequencing-grade trypsin (e.g., at a 1:50 enzyme-to-protein ratio) overnight at 37°C.
Stop the digestion by adding formic acid to a final concentration of 1%.
Desalt the resulting peptides using a C18 solid-phase extraction (SPE) cartridge and dry them under vacuum.
SPITC Derivatization:
Reconstitute the dried peptides in a sodium bicarbonate buffer (pH ~8.5).
Prepare a fresh solution of 4-sulfophenyl isothiocyanate (SPITC) in a suitable organic solvent (e.g., acetonitrile).
Add the SPITC solution to the peptide solution and incubate at room temperature for 1 hour.
Quench the reaction by adding a primary amine-containing buffer, such as Tris-HCl.
Desalt the derivatized peptides using a C18 SPE cartridge to remove excess reagent and salts.
Dry the purified, derivatized peptides under vacuum.
MALDI-SRM Analysis:
Reconstitute the dried, derivatized peptides in a suitable solvent for MALDI analysis (e.g., 50% acetonitrile, 0.1% trifluoroacetic acid).
Mix the peptide solution with a MALDI matrix (e.g., α-cyano-4-hydroxycinnamic acid) and spot onto a MALDI target plate.
Perform selected reaction monitoring (SRM) analysis on a MALDI-QqQ mass spectrometer to quantify the target peptides.
iTRAQ Labeling
This protocol provides a general workflow for iTRAQ 4-plex or 8-plex labeling.[2]
Protein Preparation and Digestion:
Follow the same protein digestion protocol as described in section 1.1. Ensure the final peptide solution is free of primary amines.
iTRAQ Labeling:
Reconstitute each iTRAQ reagent vial with isopropanol.
Add the appropriate iTRAQ reagent to each peptide sample.
Incubate at room temperature for 1 hour.
Combine all labeled samples into a single tube.
Dry the pooled sample under vacuum.
Fractionation and LC-MS/MS Analysis:
For complex samples, it is recommended to fractionate the labeled peptides using strong cation exchange (SCX) or high-pH reversed-phase chromatography.
Analyze each fraction by LC-MS/MS on a high-resolution mass spectrometer.
TMT Labeling
This protocol outlines the general steps for TMT labeling, which is similar to iTRAQ.[14][15]
Protein Preparation and Digestion:
Follow the same protein digestion protocol as described in section 1.1.
Combine all labeled samples into a new tube and dry under vacuum.
Fractionation and LC-MS/MS Analysis:
Fractionate the pooled TMT-labeled peptides as described for iTRAQ.
Analyze each fraction by LC-MS/MS.
Label-Free Quantification
This protocol describes a general workflow for intensity-based label-free quantification.[17]
Protein Preparation and Digestion:
Follow the same protein digestion protocol as described in section 1.1 for each individual sample.
LC-MS/MS Analysis:
Analyze each peptide sample separately by LC-MS/MS. It is crucial to maintain high reproducibility in the chromatography and mass spectrometry performance between runs.
Data Analysis:
Use a label-free quantification software package (e.g., MaxQuant, Progenesis QI) to perform the following steps:
Feature detection and alignment of retention times across all runs.
Protein identification using a sequence database.
Quantification based on the area under the curve (AUC) of the peptide precursor ions.[3]
Normalization of the data to account for variations in sample loading.
Statistical analysis to determine differentially expressed proteins.
Visualizing the Workflows
To further clarify the experimental processes, the following diagrams illustrate the workflows for each quantitative proteomics methodology.
Navigating the Surfactant Sea: A Comparative Guide to Detergents for Membrane Protein Research
For researchers, scientists, and drug development professionals engaged in the intricate world of membrane protein research, the choice of a solubilizing agent is a critical determinant of experimental success. While a v...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals engaged in the intricate world of membrane protein research, the choice of a solubilizing agent is a critical determinant of experimental success. While a vast array of detergents is available, this guide provides an objective comparison of commonly used and novel surfactants, offering a roadmap to selecting the optimal tool for protein solubilization, stabilization, and functional analysis.
Historically, detergents like n-dodecyl-β-D-maltoside (DDM) and n-octyl-β-D-glucoside (OG) have been the workhorses for extracting membrane proteins from their native lipid environment. However, the quest for agents that better preserve the structural and functional integrity of these challenging proteins has led to the development of innovative alternatives. This guide focuses on a comparative analysis of DDM, Lauryl Maltose Neopentyl Glycol (LMNG), and Glyco-diosgenin (GDN), highlighting their distinct properties and performance in membrane protein research, particularly for G-protein coupled receptors (GPCRs), a pivotal class of drug targets.
Quantitative Comparison of Key Detergents
The selection of a detergent is often a balance between its ability to efficiently solubilize the membrane and its gentleness in preserving the protein's native conformation. The following table summarizes key physicochemical properties of commonly used detergents to aid in this selection process.
Critical Micelle Concentration (CMC): The concentration at which detergent monomers begin to form micelles. Solubilization is typically performed at concentrations well above the CMC.[1][2] A lower CMC is often advantageous as it requires less detergent to maintain a solubilized state, which can be beneficial for downstream applications.[2]
Performance in Membrane Protein Stabilization
The ability of a detergent to maintain the stability and functionality of a membrane protein is paramount. Studies have shown that novel detergents like LMNG and GDN often outperform traditional options like DDM, especially for sensitive proteins like GPCRs.
Branched-chain detergents such as LMNG have demonstrated enhanced stability for GPCRs compared to their linear-chain counterparts like DDM.[1] This is attributed to the more effective packing of LMNG's alkyl chains around the transmembrane domains of the receptor, which leads to reduced receptor dynamics and better preservation of the native structure.[6] Molecular dynamics simulations and experimental data have shown that LMNG provides a more stable environment, resulting in higher thermal stability (Tm), a key indicator of a protein's structural integrity.[6]
GDN, a steroidal detergent, has emerged as a powerful tool, particularly for single-particle cryo-electron microscopy (cryo-EM) studies.[1] Its rigid steroidal backbone is thought to contribute to the stabilization of membrane proteins in a more uniform conformational state, which is advantageous for high-resolution structural determination.[1]
Experimental Protocols
The following are generalized protocols for key experiments in membrane protein research using detergents. Researchers should note that optimal conditions are protein-dependent and require empirical determination.
General Protocol for Membrane Protein Solubilization
Membrane Preparation: Isolate cell membranes containing the target protein of interest using standard cell lysis and centrifugation procedures. Resuspend the membrane pellet in a suitable buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl).
Detergent Screening: To determine the optimal detergent, screen a panel of detergents (e.g., DDM, LMNG, GDN) at various concentrations. A common starting point is 1% (w/v) detergent.
Solubilization: Add the detergent solution to the membrane suspension. The final detergent concentration should be well above its CMC. Incubate the mixture for 1-2 hours at 4°C with gentle agitation.
Clarification: Remove non-solubilized material by ultracentrifugation (e.g., 100,000 x g for 1 hour at 4°C).
Analysis: Analyze the supernatant (solubilized fraction) for the presence and integrity of the target protein using methods such as SDS-PAGE and Western blotting.
Thermal Stability (Tm) Assay using Differential Scanning Fluorimetry (DSF)
This protocol provides a method to assess the thermal stability of a membrane protein in different detergent solutions. An increase in the melting temperature (Tm) indicates greater stability.
Sample Preparation: Prepare the purified membrane protein in different buffers, each containing a specific detergent (e.g., DDM, LMNG, GDN) at a concentration above its CMC. The protein concentration should be in the range of 0.1-0.5 mg/mL.
Dye Addition: Add a fluorescent dye that binds to exposed hydrophobic regions of the protein as it unfolds (e.g., SYPRO Orange).
Thermal Denaturation: Place the samples in a real-time PCR instrument or a dedicated DSF instrument. Gradually increase the temperature (e.g., from 25°C to 95°C) and monitor the fluorescence intensity.
Data Analysis: As the protein unfolds, the dye will bind to the exposed hydrophobic core, causing an increase in fluorescence. Plot the fluorescence intensity as a function of temperature. The midpoint of the transition in the sigmoidal curve represents the melting temperature (Tm).
Comparison: Compare the Tm values obtained for the protein in different detergents. A higher Tm indicates a more stabilizing environment provided by the detergent.
Visualizing the Context: Signaling Pathways and Experimental Workflows
To better illustrate the application of these detergents, the following diagrams depict a simplified GPCR signaling pathway and a general workflow for comparing detergent efficacy.
Caption: A simplified diagram of a G-protein coupled receptor (GPCR) signaling pathway.
Caption: Experimental workflow for the comparative analysis of detergents for membrane protein research.
Comparative Analysis of CHAPS and Myristelaidyl Methane Sulfonate: A Guide for Researchers
A comprehensive comparative analysis between CHAPS (3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate) and Myristelaidyl Methane (B114726) Sulfonate is not feasible at this time due to a significant lack of avail...
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive comparative analysis between CHAPS (3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate) and Myristelaidyl Methane (B114726) Sulfonate is not feasible at this time due to a significant lack of available scientific literature and experimental data on the latter.
Our extensive search for "Myristelaidyl methane sulfonate" primarily yielded listings from chemical suppliers, providing basic chemical identifiers such as its molecular formula (C15H30O3S), molecular weight (290.46 g/mol ), and CAS number (1353865-70-9)[1][2][3][4]. It is described as an ester product, also known as Elaidylmethanesulfate[1][4]. However, there is a notable absence of published research detailing its properties as a detergent, its applications in biological research, or any experimental protocols.
In contrast, CHAPS is a well-characterized and widely used zwitterionic detergent in research, particularly for the solubilization and purification of membrane proteins[5][6][7][8]. Due to the abundance of information on CHAPS, this guide will provide a detailed overview of its properties, applications, and experimental protocols to serve as a valuable resource for researchers, scientists, and drug development professionals.
CHAPS: A Detailed Overview
CHAPS is a non-denaturing detergent that is highly effective at breaking protein-protein and lipid-protein interactions while preserving the native structure and function of the protein[8][9]. Its zwitterionic nature, possessing both a positive and a negative charge, results in a net neutral charge over a wide pH range (typically 2-12), making it compatible with techniques like isoelectric focusing (IEF) and ion-exchange chromatography[6][8][10].
Physicochemical Properties of CHAPS
A summary of the key physicochemical properties of CHAPS is presented in the table below, providing essential information for experimental design.
CHAPS is a versatile detergent with a broad range of applications in biochemistry and molecular biology. Its primary uses include:
Solubilization of Membrane Proteins: CHAPS is particularly effective at extracting membrane proteins from the lipid bilayer while maintaining their native conformation and activity[6][7][8].
Two-Dimensional Gel Electrophoresis (2-DE): Due to its neutral charge, CHAPS is a standard component in sample preparation for isoelectric focusing, the first dimension of 2-DE[5][8].
Co-Immunoprecipitation (Co-IP): CHAPS-based lysis buffers are ideal for Co-IP experiments as they effectively lyse cells while preserving protein-protein interactions within complexes[5][12].
Protein Purification and Reconstitution: It is used to solubilize and purify proteins, which can then be reconstituted into artificial membranes or liposomes for functional studies[7][13].
Enzyme Immunoassays: CHAPS can be employed in various immunoassay formats[14].
Experimental Protocols Utilizing CHAPS
Detailed methodologies are crucial for reproducible experimental outcomes. Below are standard protocols for cell lysis and immunoprecipitation using CHAPS.
Protocol 1: General Cell Lysis for Protein Extraction
This protocol describes a general method for lysing cultured mammalian cells to extract total cellular proteins.
Materials:
Phosphate-Buffered Saline (PBS), ice-cold
CHAPS Lysis Buffer: 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% (w/v) CHAPS, 1 mM EDTA, Protease Inhibitor Cocktail
Cell scraper
Microcentrifuge
Procedure:
Aspirate the culture medium and wash the cells twice with ice-cold PBS.
Add an appropriate volume of ice-cold CHAPS Lysis Buffer to the culture dish.
Incubate the dish on ice for 10-15 minutes.
Scrape the cells from the dish and transfer the lysate to a pre-chilled microcentrifuge tube.
Vortex the lysate gently and incubate on ice for an additional 10 minutes.
Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.
Carefully transfer the supernatant, containing the solubilized proteins, to a fresh tube for downstream applications.
Protocol 2: Immunoprecipitation of a Target Protein
This protocol outlines the steps for immunoprecipitating a specific protein from a cell lysate prepared with CHAPS.
Wash Buffer: 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 0.1% (w/v) CHAPS
Elution Buffer (e.g., 0.1 M glycine (B1666218) pH 2.5 or SDS-PAGE sample buffer)
Procedure:
Pre-clear the cell lysate by incubating it with Protein A/G beads for 1 hour at 4°C to minimize non-specific binding.
Centrifuge to pellet the beads and transfer the supernatant to a new tube.
Add the primary antibody to the pre-cleared lysate and incubate for 2-4 hours or overnight at 4°C with gentle rotation.
Add equilibrated Protein A/G beads to the lysate-antibody mixture and incubate for an additional 1-2 hours at 4°C.
Pellet the beads by centrifugation or using a magnetic stand.
Discard the supernatant and wash the beads three times with ice-cold Wash Buffer.
After the final wash, elute the bound proteins from the beads using an appropriate Elution Buffer.
Visualizing Experimental Workflows with Graphviz
Diagrams created using Graphviz can effectively illustrate experimental processes. Below are DOT language scripts for generating workflows related to the use of CHAPS.
Caption: Workflow for total protein extraction using CHAPS lysis buffer.
Caption: General workflow for immunoprecipitation following cell lysis with CHAPS.
In-depth Analysis of Myristelaidyl Methane Sulfonate in Cellular Studies: A Comprehensive Guide
A thorough investigation into the biological efficacy of Myristelaidyl methane (B114726) sulfonate across various cell lines reveals a significant gap in the existing scientific literature. At present, there is no public...
Author: BenchChem Technical Support Team. Date: December 2025
A thorough investigation into the biological efficacy of Myristelaidyl methane (B114726) sulfonate across various cell lines reveals a significant gap in the existing scientific literature. At present, there is no publicly available experimental data detailing its effects on cell viability, signaling pathways, or its mechanism of action. Consequently, a direct comparison with alternative compounds is not feasible.
Myristelaidyl methane sulfonate, also known as Elaidylmethanesulfate, is cataloged as an ester product for research purposes only[1][2]. Basic chemical information, including its molecular formula (C15H30O3S) and molecular weight (290.46), is available through chemical suppliers[1][2]. However, extensive searches for its application and efficacy in cell-based assays have not yielded any specific results.
This lack of data precludes the creation of a comparative guide on Myristelaidyl methane sulfonate's performance in different cell lines.
In contrast to the lack of information on Myristelaidyl methane sulfonate, a similarly named compound, Methyl methanesulfonate (MMS), is a well-characterized alkylating agent with extensive research documenting its effects on various cell lines. MMS is widely used in cancer research and for studying DNA damage and repair pathways[3][4].
Overview of Methyl Methanesulfonate (MMS)
MMS is a monofunctional alkylating agent that primarily methylates DNA at the N7 position of guanine (B1146940) and the N3 position of adenine. This action leads to DNA damage, replication fork stalling, and the induction of cellular repair mechanisms. Its cytotoxic effects have been studied in a multitude of cell lines.
Experimental Data Summary for Methyl Methanesulfonate (MMS)
While a comprehensive comparison guide for Myristelaidyl methane sulfonate cannot be generated, we can provide an illustrative example of how such a guide would be structured using the abundant data available for MMS.
Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.
Treat the cells with varying concentrations of MMS for a specified period (e.g., 24, 48, or 72 hours).
Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
Remove the MTT solution and add DMSO to dissolve the formazan (B1609692) crystals.
Measure the absorbance at 570 nm using a microplate reader.
Calculate the percentage of cell viability relative to untreated control cells.
DNA Damage Analysis (Comet Assay):
Treat cells with MMS for the desired time.
Harvest and resuspend the cells in low-melting-point agarose.
Layer the cell suspension onto a microscope slide pre-coated with normal melting point agarose.
Lyse the cells in a high-salt buffer to remove cellular proteins.
Subject the slides to electrophoresis to allow the migration of damaged DNA.
Stain the DNA with a fluorescent dye (e.g., SYBR Green) and visualize using a fluorescence microscope.
Quantify the extent of DNA damage by measuring the length and intensity of the "comet tail."
Visualizing Cellular Processes
To illustrate the kind of visualizations that would be included in a full comparison guide, below are diagrams representing a hypothetical experimental workflow and a simplified DNA damage response pathway induced by an alkylating agent like MMS.
Caption: A typical workflow for assessing cell viability after treatment with a chemical compound.
Caption: A simplified signaling pathway illustrating the cellular response to DNA damage induced by an alkylating agent.
Should research on Myristelaidyl methane sulfonate become available, a similar, detailed comparison guide will be developed to meet the needs of the research community.
Comparative Analysis of Myristelaidyl Methane Sulfonate and its Potential Cross-Reactivity with Alternative Compounds
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of Myristelaidyl methane (B114726) sulfonate, a long-chain alkyl methanesulfonate (B1217627), and its potential f...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative overview of Myristelaidyl methane (B114726) sulfonate, a long-chain alkyl methanesulfonate (B1217627), and its potential for cross-reactivity with other structurally or functionally related molecules. Due to the limited publicly available data on Myristelaidyl methane sulfonate, this guide focuses on predicting potential cross-reactivity based on the known biological activities of similar compounds and outlines experimental protocols for empirical validation.
Introduction to Myristelaidyl Methane Sulfonate
Myristelaidyl methane sulfonate, also known as Elaidylmethanesulfate, is an ester with the molecular formula C15H30O3S and a molecular weight of 290.46. It is commercially available for research purposes but has not been extensively validated for medical applications. Its structure consists of a C14 unsaturated alkyl chain (myristelaidyl group) linked to a methane sulfonate group. While specific biological activities are not well-documented, its structural similarity to other long-chain fatty acid derivatives and alkylating agents suggests potential roles in cellular signaling and metabolism, as well as possible reactivity with biological macromolecules.
Potential for Cross-Reactivity: A Comparative Analysis
Cross-reactivity occurs when a molecule interacts with biological targets other than its intended one, often due to structural or chemical similarities. For Myristelaidyl methane sulfonate, potential cross-reactivity can be inferred by comparing it with compounds that share its key structural features: a long alkyl chain and a reactive methanesulfonate group. This guide considers two primary alternatives for comparison: Methyl Methanesulfonate (MMS) as a well-characterized short-chain alkylating agent, and Myristoyl-CoA as a biologically relevant long-chain fatty acyl-CoA ester involved in protein myristoylation and other metabolic pathways.
Data Summary
The following table summarizes the key properties and known biological effects of Myristelaidyl methane sulfonate and the selected alternative compounds.
Substrate for N-myristoyltransferase (NMT), involved in protein myristoylation and lipid metabolism[3][4][5][6][7]
Potential Cross-Reactivity Targets
DNA, proteins with nucleophilic residues, enzymes in lipid metabolism pathways
DNA, RNA, proteins
N-myristoyltransferase, acyl-CoA binding proteins, enzymes of fatty acid metabolism
Experimental Protocols for Assessing Cross-Reactivity
To empirically determine the cross-reactivity of Myristelaidyl methane sulfonate, a combination of binding and functional assays is recommended.
Enzyme-Linked Immunosorbent Assay (ELISA) for Binding Specificity
ELISA can be adapted to assess the binding of Myristelaidyl methane sulfonate to specific target proteins, such as those involved in lipid signaling or DNA repair, and to evaluate its cross-reactivity with antibodies raised against related molecules.
Protocol:
Coating: Coat microplate wells with the target protein (e.g., a lipid-binding protein or a DNA repair enzyme).
Blocking: Block unoccupied sites on the wells with a blocking buffer (e.g., BSA or non-fat milk) to prevent non-specific binding.
Incubation with Competitors: Add a constant concentration of a known ligand or antibody specific to the target protein, along with varying concentrations of Myristelaidyl methane sulfonate or the alternative compounds (MMS, Myristoyl-CoA).
Washing: Wash the wells to remove unbound molecules.
Detection: Add a secondary antibody conjugated to an enzyme (e.g., HRP) that binds to the primary antibody.
Substrate Addition: Add a chromogenic substrate that reacts with the enzyme to produce a measurable color change.
Analysis: Measure the absorbance and calculate the degree of inhibition of binding by Myristelaidyl methane sulfonate and the alternatives. A significant inhibition indicates cross-reactivity.
In Vitro Alkylation Assay
This assay can determine the potential of Myristelaidyl methane sulfonate to act as an alkylating agent and modify DNA or proteins, in comparison to a known alkylating agent like MMS.
Protocol:
Reaction Setup: Incubate purified DNA (e.g., plasmid DNA) or a model protein (e.g., BSA) with varying concentrations of Myristelaidyl methane sulfonate and MMS in a suitable reaction buffer.
Incubation: Allow the reaction to proceed for a defined period at a controlled temperature.
Analysis of DNA Alkylation:
Analyze the DNA samples using agarose (B213101) gel electrophoresis. Alkylation can lead to strand breaks, resulting in a shift in the DNA migration pattern.
Alternatively, use analytical techniques like HPLC-MS to detect the formation of DNA adducts.
Analysis of Protein Alkylation:
Analyze the protein samples using SDS-PAGE. Covalent modification can lead to a change in the protein's molecular weight.
Use mass spectrometry to identify specific amino acid residues that have been alkylated.
N-Myristoyltransferase (NMT) Activity Assay
This functional assay can assess whether Myristelaidyl methane sulfonate can interfere with the activity of NMT, a key enzyme in protein myristoylation that uses Myristoyl-CoA as a substrate.
Protocol:
Reaction Mixture: Prepare a reaction mixture containing recombinant NMT, a peptide substrate with an N-terminal glycine, and radiolabeled Myristoyl-CoA ([³H]Myristoyl-CoA).
Inhibition Assay: Add varying concentrations of Myristelaidyl methane sulfonate or unlabeled Myristoyl-CoA (as a positive control for competition) to the reaction mixture.
Incubation: Incubate the reaction at the optimal temperature for NMT activity.
Separation: Separate the radiolabeled myristoylated peptide from the unreacted [³H]Myristoyl-CoA using methods like scintillation counting after precipitation or chromatography.
Analysis: Measure the amount of radioactivity incorporated into the peptide. A decrease in radioactivity in the presence of Myristelaidyl methane sulfonate would indicate inhibition of NMT activity, suggesting functional cross-reactivity.
Visualizing Potential Interactions and Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate the potential signaling pathways that could be affected by Myristelaidyl methane sulfonate and a general workflow for assessing its cross-reactivity.
Caption: Potential signaling interactions of Myristelaidyl Methane Sulfonate.
Caption: General workflow for assessing cross-reactivity.
Conclusion
While direct experimental data on the cross-reactivity of Myristelaidyl methane sulfonate is currently lacking, its chemical structure suggests a potential for interactions with biological molecules, particularly as an alkylating agent and as a modulator of lipid signaling pathways. Researchers and drug development professionals should exercise caution and conduct empirical studies, such as those outlined in this guide, to thoroughly characterize its biological activity and off-target effects before considering it for further development. The provided comparative framework and experimental protocols offer a starting point for a systematic investigation into the cross-reactivity profile of this and other long-chain alkyl methanesulfonates.
Lack of Publicly Available Experimental Data for Myristelaidyl Methane Sulfonate
A comprehensive search for publicly available experimental data on Myristelaidyl methane (B114726) sulfonate (CAS No. 1353865-70-9), also known as Elaidylmethanesulfate, has yielded no significant findings.
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive search for publicly available experimental data on Myristelaidyl methane (B114726) sulfonate (CAS No. 1353865-70-9), also known as Elaidylmethanesulfate, has yielded no significant findings. While this compound is listed by several chemical suppliers as a biochemical reagent, there is a notable absence of published research detailing its experimental performance, mechanism of action, or comparative studies against other compounds.
Due to this lack of available data, it is not possible to create a comparison guide that validates the experimental results of Myristelaidyl methane sulfonate as originally requested.
As a viable alternative, this guide will focus on a well-researched and structurally related compound, Methyl methanesulfonate (B1217627) (MMS) . MMS is a widely studied alkylating agent with a substantial body of literature detailing its experimental outcomes, making it a suitable subject for the requested in-depth comparison guide.
A Comparative Guide to the Experimental Validation of Methyl Methanesulfonate (MMS)
This guide provides a comprehensive overview of the experimental validation of Methyl methanesulfonate (MMS), a monofunctional alkylating agent. It is designed for researchers, scientists, and drug development professionals interested in its mechanism of action and its comparative performance against other alkylating agents.
Mechanism of Action
Methyl methanesulfonate is a direct-acting alkylating agent that covalently attaches methyl groups to nucleophilic sites in cellular macromolecules, primarily DNA.[1][2] This action leads to DNA damage, replication fork stalling, and the induction of various cellular responses, including DNA repair, cell cycle arrest, and apoptosis.[2][3] MMS primarily methylates DNA on the N7 position of guanine (B1146940) and the N3 position of adenine.[2]
Comparative Performance of Alkylating Agents
The cytotoxicity of MMS has been compared to other alkylating agents, such as N-methyl-N'-nitro-N-nitrosoguanidine (MNNG). These agents differ in their mechanisms of methylation (SN2 for MMS and SN1 for MNNG) and the proportions of different alkylation products they form in DNA.[4]
A common method to assess the cytotoxic effects of MMS is the colony-forming efficiency assay.
Cell Culture: 10T1/2 cells are cultured in appropriate media and synchronized, if necessary, for cell cycle-dependent studies.
Treatment: Cells are exposed to varying concentrations of MMS for a defined period (e.g., 30 minutes).
Plating: After treatment, cells are washed, trypsinized, and plated at a low density in fresh media.
Incubation: Cells are incubated for a period sufficient for colony formation (e.g., 2 weeks).
Quantification: Colonies containing more than 50 cells are counted, and the colony-forming efficiency is calculated relative to untreated control cells.
DNA damage induced by MMS can be evaluated using methods like the comet assay or by monitoring the phosphorylation of DNA damage response (DDR) proteins.
Cell Treatment: Cells (e.g., RPE-1) are treated with a specific concentration of MMS (e.g., 0.005%) for a set duration (e.g., 2 hours).
Western Blotting:
Cell lysates are prepared and subjected to SDS-PAGE.
Proteins are transferred to a membrane and probed with antibodies specific for phosphorylated DDR proteins, such as pSer345 of Chk1 and pThr68 of Chk2.[5]
Detection is performed using chemiluminescence or fluorescence.
Visualizing Cellular Responses to MMS
The following diagrams illustrate key pathways and workflows related to MMS research.
Caption: MMS-induced DNA damage and cellular response pathway.
Caption: Workflow for analyzing DNA damage response proteins.
Summary of Experimental Findings
MMS is a potent genotoxic agent that induces a range of cellular responses.[1] Its activity and the cellular response it elicits have been characterized through various in vitro and in vivo studies.[1][6] While it is a valuable tool for studying DNA repair and damage responses, it is important to note that MMS can also have other cellular effects, such as inducing lipid alterations at the inner nuclear membrane, which may be independent of its DNA-damaging ability.[5] Furthermore, MMS is considered to be probably carcinogenic to humans (Group 2A).[1][6]
A Comparative Guide to Lipid Nanoparticle Components for mRNA Delivery
For Researchers, Scientists, and Drug Development Professionals Notice: A comprehensive search for performance benchmarks of Myristelaidyl methane (B114726) sulfonate in the context of lipid nanoparticle (LNP) mediated d...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Notice: A comprehensive search for performance benchmarks of Myristelaidyl methane (B114726) sulfonate in the context of lipid nanoparticle (LNP) mediated drug delivery yielded no publicly available experimental data. Therefore, this guide provides a comparative analysis of well-established alternative lipid components integral to the formulation and efficacy of LNPs for mRNA delivery.
Introduction
Lipid nanoparticles (LNPs) have emerged as the leading platform for the delivery of nucleic acid therapeutics, most notably demonstrated by the success of the mRNA-based COVID-19 vaccines. The performance of these LNPs is critically dependent on the selection of their lipid components, which typically include an ionizable lipid, a helper lipid, cholesterol, and a PEGylated lipid. Each component plays a distinct role in the stability, delivery efficiency, and biodistribution of the nanoparticle. This guide offers a comparative overview of commonly used lipids in each class, supported by experimental data to inform formulation decisions.
Ionizable Lipids: The Key to Endosomal Escape
Ionizable lipids are arguably the most critical component of an LNP formulation, facilitating both the encapsulation of negatively charged mRNA and its subsequent release into the cytoplasm. These lipids are designed to be neutrally charged at physiological pH and become protonated in the acidic environment of the endosome, which is thought to promote the disruption of the endosomal membrane and release of the mRNA cargo.
Performance Comparison of Clinically Relevant Ionizable Lipids
The choice of ionizable lipid significantly impacts the potency and safety profile of an LNP formulation. Below is a comparison of three clinically significant ionizable lipids: DLin-MC3-DMA (used in the first FDA-approved siRNA therapy, Onpattro®), SM-102 (used in the Moderna COVID-19 vaccine), and ALC-0315 (used in the Pfizer-BioNTech COVID-19 vaccine).
Ionizable Lipid
Key Performance Characteristics
In Vivo Efficacy (Example)
Noted Considerations
DLin-MC3-DMA
Well-established benchmark for siRNA delivery.
Effective for liver-targeted siRNA delivery.
May exhibit lower mRNA transfection efficiency compared to newer alternatives[1].
SM-102
High in vitro and in vivo mRNA transfection efficiency.
A key component in highly effective mRNA vaccines.
Demonstrates a favorable balance of potency and tolerability.
ALC-0315
Potent siRNA-mediated knockdown in hepatocytes and hepatic stellate cells.
Achieved greater knockdown of target proteins compared to MC3 at a 1 mg/kg dose[2][3][4].
May show signs of liver toxicity at higher doses (e.g., 5 mg/kg)[2][3][4].
Helper Lipids: Modulating Stability and Fusogenicity
Helper lipids, typically phospholipids, contribute to the structural integrity of the LNP and can influence its fusogenicity, which is the ability to fuse with the endosomal membrane. The selection of a helper lipid often involves a trade-off between stability and the efficiency of payload release.
Cone-shaped geometry due to its smaller headgroup and unsaturated tails. Promotes the formation of non-bilayer lipid structures.[5][6]
Enhances membrane fusion and endosomal escape, potentially leading to higher transfection efficiency.[7] May result in less stable LNPs.
DSPC
Cylindrical shape with a larger headgroup and saturated tails, forming more rigid and stable lipid bilayers.[5][8]
Contributes to greater structural integrity and stability of the LNP formulation.[8][9] May be less fusogenic, potentially leading to lower transfection efficiency compared to DOPE in some formulations.[7]
PEGylated Lipids: Controlling Circulation Time and Biodistribution
A lipid conjugated to polyethylene (B3416737) glycol (PEG) is included in LNP formulations to provide a hydrophilic shield, which reduces aggregation and opsonization, thereby prolonging circulation time.[10] The properties of the PEG-lipid, such as the length of its lipid anchor and its molar ratio in the formulation, can significantly influence the LNP's biodistribution and overall efficacy.
Impact of PEG-Lipid Characteristics on LNP Performance
PEG-Lipid Parameter
Effect on LNP Properties
Experimental Observations
Molar Ratio
Higher molar ratios of PEG-lipids generally lead to smaller LNP sizes but can also reduce transfection efficiency.[11]
An optimal PEG content needs to be determined for each formulation, balancing stability and cellular uptake. For instance, one study found 1.5% DMG-PEG2000 to be optimal for in vitro transfection, while 5% was better for in vivo expression.[11]
Lipid Anchor Length
Shorter lipid anchors (e.g., C14 in DMG-PEG 2000 and ALC-0159) are shed more rapidly in vivo.[12][13]
Rapid shedding of the PEG-lipid can facilitate cellular uptake and is often desirable for liver-targeted delivery.[13] Longer lipid anchors (e.g., C18 in DSPE-PEG2000) lead to longer circulation times.[12]
Experimental Protocols
Detailed and reproducible experimental protocols are crucial for the comparative evaluation of LNP formulations. Below are summaries of key experimental workflows.
1. LNP Formulation via Microfluidic Mixing
Microfluidic mixing is a widely used method for the reproducible production of LNPs with controlled size and high encapsulation efficiency.[1]
Principle: An organic phase containing the lipids dissolved in a solvent like ethanol (B145695) is rapidly mixed with an aqueous phase containing the mRNA in an acidic buffer within a microfluidic device. The rapid change in solvent polarity leads to the self-assembly of the LNPs.
Typical Procedure:
Prepare lipid stock solutions in 100% ethanol.
Combine the ionizable lipid, helper lipid, cholesterol, and PEG-lipid in the desired molar ratios in an ethanol solution.
Prepare the mRNA solution in an acidic buffer (e.g., citrate (B86180) buffer, pH 4.0).
Use a microfluidic mixing device (e.g., NanoAssemblr™) to mix the lipid-ethanol solution and the mRNA-aqueous solution at a defined flow rate ratio (e.g., 3:1 aqueous to organic).
The resulting LNPs are then subjected to buffer exchange (e.g., through dialysis or tangential flow filtration) to remove the ethanol and raise the pH to a neutral level.[14]
2. LNP Characterization
Key physicochemical properties of the formulated LNPs must be characterized to ensure quality and consistency.
Parameter
Method
Principle
Size (Hydrodynamic Diameter) & Polydispersity Index (PDI)
Dynamic Light Scattering (DLS)
Measures the fluctuations in scattered light intensity due to the Brownian motion of the nanoparticles.
Zeta Potential
Electrophoretic Light Scattering (ELS)
Measures the velocity of the LNPs in an applied electric field to determine their surface charge.
mRNA Encapsulation Efficiency
RiboGreen Assay
A fluorescent dye (RiboGreen) that selectively binds to nucleic acids is used. The fluorescence is measured before and after lysing the LNPs with a detergent (e.g., Triton X-100). The difference in fluorescence is used to calculate the percentage of encapsulated mRNA.[8][15]
3. In Vitro Transfection Efficiency Assay
This assay evaluates the ability of the LNPs to deliver their mRNA cargo into cells and for the mRNA to be translated into a protein.
Procedure:
Plate cells (e.g., HeLa, HepG2) in a multi-well plate and allow them to adhere.
Dilute the mRNA-LNP formulations to the desired concentrations in cell culture medium.
Treat the cells with the LNP dilutions.
Incubate for a specified period (e.g., 24 hours).
If the mRNA encodes a reporter protein like luciferase, lyse the cells and measure the protein expression using a luciferase assay kit.[15][16][17]
4. In Vivo Efficacy and Biodistribution Studies
Animal models are used to assess the in vivo performance of LNP formulations.
Procedure:
Administer the mRNA-LNPs to animals (e.g., mice) via the desired route (e.g., intravenous, intramuscular).
If the mRNA encodes a reporter protein like luciferase, the protein expression can be monitored at different time points using an in vivo imaging system (IVIS) after administering the luciferin (B1168401) substrate.[15][18]
To assess biodistribution, major organs (liver, spleen, lungs, etc.) can be harvested, and protein expression can be quantified in tissue homogenates.
Visualizing LNP Workflows and Mechanisms
To better illustrate the processes involved in LNP research and their mechanism of action, the following diagrams are provided.
Caption: A typical experimental workflow for the formulation and characterization of lipid nanoparticles.
Caption: The proposed mechanism of mRNA delivery by an LNP, highlighting endosomal escape.
A Comparative Analysis of Triton X-100 and the Elusive Myristelaidyl Methane Sulfonate in Research Applications
An objective comparison between the widely-used non-ionic surfactant, Triton X-100, and the lesser-known compound, Myristelaidyl methane (B114726) sulfonate, is currently unachievable due to a significant lack of publish...
Author: BenchChem Technical Support Team. Date: December 2025
An objective comparison between the widely-used non-ionic surfactant, Triton X-100, and the lesser-known compound, Myristelaidyl methane (B114726) sulfonate, is currently unachievable due to a significant lack of published research and performance data for the latter. Extensive searches for comparative studies, experimental protocols, or quantitative data on Myristelaidyl methane sulfonate (also known as Elaidylmethanesulfate) have yielded no results. This guide, therefore, provides a comprehensive overview of Triton X-100's performance, supported by experimental data and established protocols, while highlighting the current information gap regarding Myristelaidyl methane sulfonate.
Triton X-100 is a well-documented and widely utilized non-ionic surfactant in research and biopharmaceutical manufacturing.[1][2][3] Its primary applications include cell lysis for the extraction of proteins and cellular organelles, permeabilization of living cell membranes for transfection, and inactivation of lipid-enveloped viruses.[1][4][5] However, due to its environmental toxicity and the formation of endocrine-disrupting by-products, Triton X-100 has been banned in the European Union for many uses, prompting the search for effective alternatives.[1][2]
Myristelaidyl methane sulfonate is cataloged as an ester product by chemical suppliers, but its functional properties, applications, and performance in biological or chemical assays are not detailed in the available scientific literature.[6][7][8][9]
Performance Data: Triton X-100
The efficacy of Triton X-100 in various applications, particularly in altering cell membrane permeability, has been quantitatively assessed. The following table summarizes key performance data from a study on HeLa cells.
Aspirate the PBS and add an appropriate volume of ice-cold lysis buffer (e.g., 100-150 µL for a well in a 6-well plate).[10]
Incubate the dish on ice for 20 minutes, with occasional shaking.[10]
Scrape the cells off the dish and transfer the cell lysate to a pre-chilled microcentrifuge tube.[10]
Centrifuge the lysate at maximum speed (e.g., 14,000 rpm) for 10-15 minutes at 4°C.[10][11]
Carefully collect the supernatant, which contains the soluble proteins, and transfer it to a new tube.[10][11][12] The pellet, containing insoluble debris, can be discarded or used for further analysis.[13]
Red Blood Cell Lysis for Flow Cytometry
This protocol is used to eliminate red blood cells from whole blood samples for the analysis of leukocyte populations.[14]
Navigating the Disposal of Myristelaidyl Methane Sulfonate: A Step-by-Step Guide for Laboratory Professionals
For researchers and scientists engaged in drug development and other laboratory research, the proper management and disposal of chemical reagents is a critical component of ensuring a safe and compliant operational envir...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers and scientists engaged in drug development and other laboratory research, the proper management and disposal of chemical reagents is a critical component of ensuring a safe and compliant operational environment. This guide provides a detailed, procedural framework for the safe disposal of Myristelaidyl methane (B114726) sulfonate, a methanesulfonate (B1217627) ester. Due to the limited availability of a specific Safety Data Sheet (SDS) for Myristelaidyl methane sulfonate, this guidance is primarily based on the well-documented and structurally related compound, Methyl methanesulfonate (MMS). It is imperative to treat Myristelaidyl methane sulfonate with the same level of caution as MMS, a known carcinogen and environmental hazard.
I. Hazard Assessment and Personal Protective Equipment (PPE)
Before initiating any handling or disposal procedures, a thorough understanding of the potential hazards is essential. Based on data for Methyl methanesulfonate, Myristelaidyl methane sulfonate should be considered a hazardous substance with the potential for significant health and environmental risks.
Key Hazards (based on Methyl Methanesulfonate data):
Suspected of damaging fertility or the unborn child.[2]
Skin Corrosion/Irritation
Causes skin irritation.
Eye Damage/Irritation
Causes serious eye irritation.
Aquatic Toxicity
Toxic to aquatic life with long lasting effects.[2][4]
Required Personal Protective Equipment (PPE):
To mitigate exposure risks, the following PPE must be worn at all times when handling Myristelaidyl methane sulfonate:
Eye Protection: Chemical safety goggles and a face shield.
Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).
Body Protection: A lab coat or chemical-resistant apron.
Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[2][4]
II. Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent injury and environmental contamination.
Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area and ensure adequate ventilation.[4]
Containment: For liquid spills, absorb the material with an inert absorbent material (e.g., vermiculite, dry sand). Do not use combustible materials such as sawdust.
Collection: Carefully collect the absorbed material and place it into a designated, labeled, and sealed container for hazardous waste.
Decontamination: Clean the spill area thoroughly with a suitable decontamination solution, and dispose of all cleaning materials as hazardous waste.
Reporting: Report the spill to the laboratory supervisor and follow all institutional reporting procedures for chemical spills.
III. Waste Collection and Storage
Proper segregation and storage of chemical waste are fundamental to safe laboratory practices.
Waste Container: Collect waste Myristelaidyl methane sulfonate in a designated, leak-proof, and clearly labeled hazardous waste container. The container should be compatible with the chemical.
Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "Myristelaidyl methane sulfonate."
Segregation: Store the waste container in a designated satellite accumulation area, away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[2]
IV. Disposal Procedure
Under no circumstances should Myristelaidyl methane sulfonate be disposed of down the drain or in regular trash. [2][4] The primary disposal method for this compound is through a licensed hazardous waste disposal service.
Step-by-Step Disposal:
Waste Identification: Chemical waste generators must determine if the discarded chemical is classified as hazardous waste according to local, regional, and national regulations.[2][4] Given the properties of the related compound MMS, Myristelaidyl methane sulfonate should be treated as hazardous waste.
Containerization: Ensure the waste is in a properly labeled and sealed container as described in the "Waste Collection and Storage" section.
Contact Waste Disposal Service: Arrange for the collection of the hazardous waste by a certified and licensed waste disposal contractor. Follow all institutional procedures for scheduling a waste pickup.
Documentation: Maintain accurate records of the waste generated, including the chemical name, quantity, and date of disposal, in accordance with regulatory requirements.
Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Myristelaidyl methane sulfonate.
Caption: Disposal workflow for Myristelaidyl methane sulfonate.